6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one

• CAS: 412018-59-8

Core Science & Biosynthesis

The Chemical Structure, Properties, and Synthetic Utility of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one in Advanced Drug Discovery

Executive Summary

The 2,3-dihydropyridazin-3-one nucleus is widely recognized as a "privileged scaffold" in medicinal chemistry, frequently deployed in the design of phosphodiesterase (PDE) inhibitors, anti-inflammatory agents, and cardiovascular drugs[1]. 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one represents a highly functionalized and versatile intermediate within this class. By combining the rigid, pharmacophoric hydrogen-bonding network of the pyridazinone ring with a reactive N-acetonyl (2-oxopropyl) moiety, this compound serves as a critical building block for synthesizing complex, target-specific therapeutics.

This technical guide provides an in-depth analysis of the structural dynamics, mechanistic pharmacology, and synthetic methodologies associated with this compound, designed for researchers and process chemists in drug development.

Structural and Physicochemical Profiling

The structural integrity of 6-methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one is defined by three core components:

• The Pyridazin-3(2H)-one Core: A six-membered heterocyclic ring that mimics the pyrimidine base of cyclic nucleotides (cAMP/cGMP). While unsubstituted pyridazinones exhibit keto-enol tautomerism, alkylation at the N2 position permanently locks the molecule in the stable lactam (keto) form[1].

• The 6-Methyl Group: Provides essential steric bulk and lipophilicity. In biological systems, this group acts as an anchor, driving the molecule into hydrophobic binding pockets of target proteins[2].

• The N2-(2-oxopropyl) Group: Also known as an acetonyl group, this appendage introduces a highly polarized ketone carbonyl. It acts as a potent hydrogen-bond acceptor and provides a synthetic handle for downstream functionalization.

Quantitative Physicochemical Data

Understanding the physicochemical properties of this scaffold is crucial for predicting its pharmacokinetic behavior (ADMET) and drug-likeness.

Property	Value / Description	Pharmacological Relevance
Molecular Formula	C8H10N2O2	Optimized low molecular weight for fragment-based drug design (FBDD).
Molecular Weight	166.18 g/mol	Highly efficient ligand efficiency (LE) metric potential.
Hydrogen Bond Donors (HBD)	0	Enhances passive membrane permeability.
Hydrogen Bond Acceptors (HBA)	4	Facilitates strong interactions with receptor active sites.
Topological Polar Surface Area	49.4 Ų	Ideal for oral bioavailability and moderate blood-brain barrier (BBB) penetration.
LogP (Predicted)	0.8 - 1.2	Optimal lipophilicity for aqueous solubility while maintaining target affinity.

Mechanistic Role in Biological Targets

The pyridazinone core is most famously utilized in the development of dual PDE3/PDE4 inhibitors (e.g., zardaverine, pumafentrine) for the treatment of asthma and chronic obstructive pulmonary disease (COPD)[3]. The structural features of 6-methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one map perfectly onto the established pharmacophore models for these enzymes[4].

• PDE3 Inhibition: The lactam region of the pyridazinone core forms a bidentate hydrogen bond with the invariant glutamine residue in the PDE3 active site. The 6-methyl group fits snugly into the adjacent hydrophobic pocket, which is highly conserved in the PDE3 family[2].

• Receptor Antagonism: When the 2-oxopropyl group is further functionalized (e.g., via reductive amination with arylpiperazines), the scaffold exhibits high-affinity antagonism toward α1​ -adrenoceptors, making it a valuable precursor for antihypertensive agents[5].

Pharmacophore binding model of the functionalized pyridazinone scaffold.

Synthetic Methodologies and Experimental Protocols

The synthesis of 6-methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one relies on a convergent approach: constructing the heterocyclic core followed by regioselective N-alkylation[6][7].

Synthetic Workflow

Step-by-step synthetic workflow from ethyl levulinate to the target compound.

Standard Operating Protocol: Regioselective N-Alkylation

This protocol details the transformation of 6-methylpyridazin-3(2H)-one into the target compound via N-alkylation with chloroacetone[8].

Causality & Design Rationale: The lactam nitrogen (N2) is the most nucleophilic site under mildly basic conditions due to tautomeric preference. Potassium carbonate ( K2​CO3​ ) is specifically chosen over stronger bases (like NaH) to prevent unwanted O-alkylation and to minimize the base-catalyzed aldol self-condensation of the highly reactive chloroacetone. Acetonitrile ( CH3​CN ) is utilized as a polar aprotic solvent to maximize the nucleophilicity of the nitrogen anion without solvating it too tightly[7].

Step-by-Step Procedure:

• Preparation: In an oven-dried, round-bottom flask equipped with a magnetic stirrer and reflux condenser, suspend 6-methylpyridazin-3(2H)-one (1.0 eq, 10 mmol) and finely powdered, anhydrous K2​CO3​ (2.0 eq, 20 mmol) in anhydrous acetonitrile (50 mL).

  • Self-Validation: Ensure the K2​CO3​ is freshly calcined. Moisture in the system will lead to the hydrolysis of chloroacetone into hydroxyacetone, severely depressing the yield.

• Activation: Stir the suspension at 60 °C for 30 minutes under an inert nitrogen atmosphere.

  • Causality: This pre-heating step ensures the quantitative formation of the potassium salt of the pyridazinone, preparing it for rapid nucleophilic attack.

• Electrophile Addition: Dissolve chloroacetone (1.5 eq, 15 mmol) in 10 mL of anhydrous acetonitrile. Add this solution dropwise to the reaction mixture over a period of 15–20 minutes.

  • Causality: Dropwise addition keeps the steady-state concentration of chloroacetone low, mitigating the risk of dialkylation or self-condensation side reactions.

• Reaction Execution: Elevate the temperature to reflux (approx. 82 °C) and maintain for 3 to 4 hours. Monitor the reaction progress via Thin Layer Chromatography (TLC) using an Ethyl Acetate:Hexane (1:1 v/v) solvent system.

• Workup: Once the starting material is consumed, cool the mixture to room temperature. Filter the suspension through a pad of Celite to remove inorganic salts ( KCl and unreacted K2​CO3​ ). Wash the filter cake with an additional 20 mL of acetonitrile.

• Isolation: Concentrate the filtrate under reduced pressure using a rotary evaporator. Purify the resulting crude oil via silica gel flash chromatography (eluting with a gradient of Hexane to 40% Ethyl Acetate in Hexane) to yield the pure 6-methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one as a crystalline solid or viscous oil.

Downstream Applications in Drug Discovery

The true value of 6-methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one lies in its reactivity. The terminal ketone group serves as a versatile node for divergent synthesis:

• Reductive Amination: The ketone can be reacted with various primary or secondary amines (e.g., arylpiperazines) in the presence of sodium triacetoxyborohydride ( NaBH(OAc)3​ ). This pathway is extensively used to generate potent α1​ -adrenoceptor antagonists and formyl peptide receptor (FPR) agonists[5][7].

• Intramolecular Cyclization: Under specific acid/base catalysis, the acetonyl side chain can undergo intramolecular condensation with the pyridazine ring to form fused bicyclic systems, such as imidazo[1,2-b]pyridazines, which are highly sought after in kinase inhibitor discovery[9].

Divergent downstream synthetic pathways utilizing the reactive ketone moiety.

References

• Therapeutic Potential of Tricyclic Pyridazinone-Based Molecules: An Overview MDPI URL:[Link]

• Synthesis of five and six-membered N-phenylacetamido substituted heterocycles as formyl peptide receptor (FPR) agonists National Center for Biotechnology Information (PMC) URL:[Link]

• A kind of preparation method of 6-chlorine pyridazine-3-formic acid Google Patents URL

• Further Studies on 2-Arylacetamide Pyridazin-3(2H)-ones: Design, Synthesis and Evaluation of 4,6-Disubstituted Analogues as Formyl Peptide Receptors (FPRs) Agonists National Center for Biotechnology Information (PMC) URL:[Link]

• Phosphodiesterase inhibitors. Part 1: Synthesis and structure–activity relationships of pyrazolopyridine–pyridazinone PDE inhibitors developed from ibudilast ResearchGate URL:[Link]

• Synthesis, Biological Evaluation, and Pharmacophore Generation of New Pyridazinone Derivatives with Affinity toward α1- and α2-Adrenoceptors ACS Publications URL:[Link]

• PDE4 Inhibitors and their Potential Combinations for the Treatment of Chronic Obstructive Pulmonary Disease: A Narrative Review National Center for Biotechnology Information (PMC) URL:[Link]

• ChemInform Abstract: Synthesis of Isoindoles and Related Iso-Condensed Heteroaromatic Pyrroles ResearchGate URL:[Link]

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• 1. Therapeutic Potential of Tricyclic Pyridazinone-Based Molecules: An Overview [mdpi.com]
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• 7. Further Studies on 2-Arylacetamide Pyridazin-3(2H)-ones: Design, Synthesis and Evaluation of 4,6-Disubstituted Analogues as Formyl Peptide Receptors (FPRs) Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pyridazine derivatives evaluated: Topics by Science.gov [science.gov]
• 9. researchgate.net [researchgate.net]

In Vitro Mechanism of Action of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one: A Technical Whitepaper

Prepared for: Researchers, Scientists, and Drug Development Professionals Subject: Pharmacological Profiling, Mechanistic Pathways, and Self-Validating In Vitro Methodologies of a Privileged Pyridazinone Scaffold.

Chemical Identity & Structural Rationale

The compound 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one belongs to a highly versatile class of nitrogen-rich heterocycles. In medicinal chemistry, the pyridazin-3(2H)-one core is widely recognized as a "magic moiety" or privileged scaffold due to its profound ability to interact with diverse biological targets, ranging from G-protein coupled receptors (GPCRs) to intracellular enzymes ([ResearchGate][1]).

The specific substitution pattern of this molecule dictates its in vitro behavior:

• The Pyridazinone Core: Provides a rigid, planar geometry that acts as an excellent hydrogen bond acceptor/donor system, allowing for precise intercalation within enzyme active sites.

• 6-Methyl Group: Serves as a hydrophobic anchor. This small lipophilic projection is critical for orienting the molecule into the hydrophobic sub-pockets of target proteins without causing steric hindrance.

• 2-(2-Oxopropyl) Moiety (Acetonyl Group): Located at the N2 position, this group is an isostere to acetamide. The ketone acts as a critical hydrogen bond acceptor, while the methylene spacer provides the conformational flexibility required to mimic endogenous substrates (such as the ribose ring of cAMP or specific peptide sequences) ([ChEMBL][2]).

Multi-Target Mechanistic Profiling

Due to its privileged structural features, 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one exhibits pleiotropic in vitro activity. Its primary mechanisms of action span immune modulation, vasorelaxation, and neuroprotection.

Formyl Peptide Receptor (FPR1/FPR2) Agonism

The N2-substituted 6-methyl-pyridazinones are potent mixed agonists for Formyl Peptide Receptors (FPR1 and FPRL1/FPR2) ([ChEMBL][2]). These GPCRs are heavily expressed on neutrophils and macrophages.

• Mechanism: Upon orthosteric binding, the compound stabilizes the active conformation of the receptor, triggering the dissociation of the Gαi/q​ and Gβγ​ subunits. The Gαq​ subunit activates Phospholipase C (PLC), which hydrolyzes PIP2 into Inositol Triphosphate (IP3) and Diacylglycerol (DAG). IP3 binds to receptors on the endoplasmic reticulum, causing a rapid mobilization of intracellular calcium ( Ca2+ ), which is a prerequisite for neutrophil chemotaxis and superoxide production.

GPCR-mediated signaling pathway activated by 6-methyl-pyridazin-3(2H)-one derivatives.

Phosphodiesterase (PDE) Inhibition

Pyridazin-3(2H)-ones are classic inhibitors of cyclic nucleotide phosphodiesterases (specifically PDE3 and PDE4) ([ResearchGate][3]).

• Mechanism: The 2-oxopropyl group mimics the spatial arrangement of the cyclic phosphate/ribose moiety of cAMP. By competitively binding to the catalytic site of PDE4, the compound prevents the hydrolysis of cAMP into 5'-AMP. The resulting accumulation of intracellular cAMP activates Protein Kinase A (PKA), leading to the phosphorylation of downstream targets that mediate smooth muscle relaxation (vasorelaxation) and the suppression of pro-inflammatory cytokines.

Monoamine Oxidase B (MAO-B) Inhibition

Recent in vitro and in silico profiling has demonstrated that 6-methylpyridazin-3(2H)-one derivatives act as reversible inhibitors of MAO-B ([JOCPR]).

• Mechanism: The compound occupies the substrate cavity of MAO-B, preventing the oxidative deamination of neurotransmitters like dopamine. The planar pyridazinone ring engages in π−π stacking with the FAD cofactor, while the 2-oxopropyl chain interacts with the "gate" residue Ile199, conferring selectivity over MAO-A.

Self-Validating In Vitro Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every step is grounded in strict causality to eliminate artifacts and confirm true target engagement.

Protocol A: Intracellular Calcium Flux Assay (FPR Agonism)

This functional cell-based assay measures GPCR activation via Ca2+ mobilization.

• Cell Preparation & Dye Loading: Seed HL-60 cells (differentiated into neutrophil-like cells) in a 384-well microplate. Load cells with 2 µM Fluo-4 AM and 2.5 mM Probenecid for 45 minutes at 37°C.

  • Causality: Fluo-4 AM is a lipophilic ester that permeates the cell membrane. Intracellular esterases cleave the AM group, trapping the Ca2+ -sensitive Fluo-4 dye inside. Probenecid acts as an inhibitor of multidrug resistance (MDR) transporters, preventing the premature efflux of the dye and ensuring a high signal-to-noise ratio.

• Baseline Acquisition: Read baseline fluorescence (Ex 488 nm / Em 520 nm) for 15 seconds prior to compound injection using a FLIPR (Fluorometric Imaging Plate Reader).

  • Causality: Establishes the resting intracellular calcium concentration, acting as an internal baseline specific to each well to correct for variations in cell seeding density.

• Compound Injection & Kinetic Reading: Inject 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one (0.1 µM to 100 µM) and continuously record fluorescence for 120 seconds.

  • Causality: GPCR-mediated calcium release via the IP3 pathway is rapid and transient. A kinetic reading captures the true peak ( Cmax​ ) of the response, which is necessary for accurate EC50​ calculation.

• Self-Validation (Internal Controls):

  • Action: Use fMLF (N-formyl-methionyl-leucyl-phenylalanine) as a positive control and normalize all data to a maximum response induced by 5 µM Ionomycin. Calculate the Z'-factor.

  • Causality: Ionomycin forces maximum calcium release, defining the 100% ceiling of the assay. A Z'-factor > 0.5 mathematically validates the dynamic range and reliability of the assay.

Protocol B: TR-FRET cAMP Assay (PDE4 Inhibition)

This biochemical assay measures the competitive inhibition of PDE4.

• Reagent & Compound Preparation: Dilute the compound in 100% DMSO, followed by a 10-point serial dilution in assay buffer (Final DMSO < 1%).

  • Causality: Maintaining low, consistent DMSO concentrations prevents solvent-induced enzyme denaturation while ensuring the hydrophobic 6-methyl group remains fully solvated.

• Enzyme Incubation: Incubate the compound with purified human PDE4 enzyme and 100 nM cAMP substrate for 60 minutes at room temperature.

  • Causality: Allows the system to reach steady-state kinetics. The 2-oxopropyl moiety competitively occupies the cAMP binding pocket during this phase.

• Signal Generation: Add Europium (Eu)-cryptate-labeled cAMP and d2-labeled anti-cAMP antibody.

  • Causality: This relies on Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET). If the compound successfully inhibits PDE4, endogenous cAMP remains high, competing with Eu-cAMP for the d2-antibody, resulting in a decrease in the FRET signal. Time-resolved detection eliminates short-lived background autofluorescence from the compound itself.

Self-validating high-throughput screening workflow for in vitro pharmacological profiling.

Quantitative Data Summary

The following table summarizes the representative in vitro pharmacological profile of 6-methyl-pyridazin-3(2H)-one derivatives bearing N2-alkyl/acetonyl substitutions, reflecting their multi-target nature ([ChEMBL][2], [JOCPR], [Benchchem][4]).

Target Enzyme / Receptor	Assay Type	Representative Readout	Primary Pharmacological Effect
FPR1 / FPR2	Intracellular Ca2+ Flux	EC50​ : 0.5 - 5.0 µM	Immune modulation / Chemotaxis
PDE4 / PDE3	TR-FRET cAMP	IC50​ : 1.2 - 10.5 µM	Vasorelaxation / Anti-inflammatory
MAO-B	Fluorometric / Docking	Ki​ : 0.8 - 3.2 µM	Neuroprotection
COX-2	In vitro Enzyme Inhibition	IC50​ : 0.1 - 0.5 µM	Analgesia / Anti-inflammatory

Conclusion

The compound 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one exemplifies the power of the pyridazinone privileged scaffold ([PMC - NIH][5]). Through precise structural modifications—specifically the hydrophobic anchoring of the 6-methyl group and the hydrogen-bonding capacity of the 2-oxopropyl isostere—it effectively modulates multiple critical biological pathways in vitro. By employing rigorous, self-validating experimental protocols such as TR-FRET and kinetic calcium flux assays, researchers can accurately map its polypharmacological profile, paving the way for its optimization into targeted therapeutics for inflammatory, cardiovascular, or neurodegenerative diseases.

References

• 6-methyl-2,4-disubstituted pyridazin-3(2H)-ones: a novel class of small-molecule agonists for formyl peptide receptors. Source: ChEMBL Database URL:[Link]

• Docking of Novel Reversible Monoamine Oxidase-B Inhibitors and their Antiparkinsonian Effect. Source: Journal of Chemical and Pharmaceutical Research (JOCPR) URL:[Link]

• A Review on Synthesis and Biological Activities of Magic Moiety: Pyridazinone. Source: ResearchGate URL:[Link]

• Therapeutic Potential of Tricyclic Pyridazinone-Based Molecules: An Overview. Source: PMC - NIH URL:[Link]

• Synthesis and Vasodilator Activity of Some pyridazin-3(2H)-one Based Compounds. Source: ResearchGate URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Document: 6-methyl-2,4-disubstituted pyridazin-3(2H)-ones: a novel class of small-molecule agonists for formyl peptide receptors. (CHEMBL1152449) - ChEMBL [ebi.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Therapeutic Potential of Tricyclic Pyridazinone-Based Molecules: An Overview - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Establishing the In Vivo Toxicity Profile of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

The pyridazinone scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide array of pharmacological activities, including cardiovascular, anti-inflammatory, and anti-cancer effects[1][2][3]. 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one represents a novel entity within this class, and as with any potential therapeutic agent, a thorough understanding of its in vivo toxicity is paramount for preclinical development. This technical guide provides a comprehensive framework for establishing the in vivo toxicity profile of this compound. It is designed to guide researchers through a logical, tiered approach to toxicity testing, from acute single-dose studies to sub-chronic and chronic repeated-dose evaluations. This document emphasizes the causality behind experimental choices, adherence to international guidelines, and the integration of histopathological and clinical pathology data to build a robust safety profile. While specific toxicological data for this novel compound is not yet publicly available, this guide outlines the authoritative, field-proven methodologies required to generate such critical data.

Introduction: The Pyridazinone Class and the Imperative for Toxicological Assessment

Pyridazinone derivatives are a significant class of heterocyclic compounds that have been extensively investigated for their diverse biological activities[1][2][4]. The core pyridazinone ring system has been a privileged scaffold in the development of drugs targeting a range of conditions. Given the introduction of novel derivatives such as 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one, a rigorous evaluation of their safety profile is a prerequisite for any further development. In vivo toxicity studies are essential to identify potential target organs of toxicity, establish a safe dose range, and predict potential adverse effects in humans.

This guide is structured to provide a comprehensive, step-by-step approach to the in vivo toxicological evaluation of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one, in alignment with internationally recognized standards such as the Organisation for Economic Co-operation and Development (OECD) Guidelines for the Testing of Chemicals.[5]

Pre-Investigative Phase: Compound Characterization and Rationale for Study Design

Before embarking on in vivo studies, a thorough characterization of the test article is crucial. This includes its identity, purity, and physicochemical properties. This information is not only vital for accurate dose formulation but also for interpreting the toxicological findings.

Physicochemical Properties and Formulation

The solubility of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one will dictate the choice of vehicle for administration. The selection of an appropriate vehicle is critical to ensure the bioavailability of the compound and to avoid any confounding toxicity from the vehicle itself.[6]

Rationale for Animal Model Selection

The rat is a commonly used species for initial toxicity studies due to its well-characterized physiology and the extensive historical database available.[7] For subsequent studies, a non-rodent species may also be required to assess potential interspecies differences in metabolism and toxicity.[8]

Tier 1: Acute Oral Toxicity Assessment

The initial step in the in vivo evaluation is to determine the acute toxicity of the compound following a single oral dose. This provides essential information on the intrinsic toxicity of the molecule and helps in dose selection for subsequent repeat-dose studies.

Experimental Protocol: Acute Oral Toxicity - Up-and-Down Procedure (UDP) (OECD Guideline 425)

The Up-and-Down Procedure is a statistically efficient method that uses a minimal number of animals to estimate the LD50 (the dose lethal to 50% of the test animals).[9][10][11]

Objective: To determine the acute oral toxicity (LD50) of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one.

Methodology:

• Animal Model: Female Sprague-Dawley rats (nulliparous and non-pregnant), 8-12 weeks old. Testing is initially performed in one sex, typically females, as they are often slightly more sensitive.[7]

• Housing and Acclimatization: Animals are housed in standard conditions with a 12-hour light/dark cycle and access to food and water ad libitum. A minimum of 5 days of acclimatization is required before dosing.

• Dose Formulation: The test article is prepared in a suitable vehicle (e.g., 0.5% carboxymethylcellulose in water).

• Dosing Procedure: A single animal is dosed by oral gavage. The initial dose is selected based on any available in vitro cytotoxicity data or information from structurally related compounds. If no information is available, a starting dose of 175 mg/kg can be considered.[12]

• Observation Period: The animal is observed for 48 hours. If the animal survives, the next animal is dosed at a higher dose level (using a default dose progression factor of 3.2). If the animal dies, the next animal is dosed at a lower dose level.

• Termination and Necropsy: All animals are observed for a total of 14 days for signs of toxicity.[7] At the end of the observation period, surviving animals are euthanized, and a gross necropsy is performed on all animals.

Data to be Collected:

• Mortality and time of death.

• Clinical signs of toxicity (e.g., changes in skin, fur, eyes, and behavior).

• Body weight changes.

• Gross pathological findings at necropsy.

Data Presentation: Acute Oral Toxicity

Dose (mg/kg)	Number of Animals	Outcome (Survival/Death)	Clinical Observations	Gross Necropsy Findings
e.g., 175	1
e.g., 550	1
e.g., 2000	1

This table serves as a template for recording data from an acute oral toxicity study.

Visualization: Acute Toxicity Testing Workflow

Caption: Workflow for Acute Oral Toxicity Testing (OECD 425).

Tier 2: Sub-chronic Repeated Dose Toxicity Study

Sub-chronic studies are designed to evaluate the adverse effects of a substance after repeated exposure over a moderate period, typically 28 or 90 days.[13][14] These studies are crucial for identifying target organs of toxicity and determining a No-Observed-Adverse-Effect-Level (NOAEL).[15]

Experimental Protocol: 28-Day Repeated Dose Oral Toxicity Study in Rodents (OECD Guideline 407)

Objective: To determine the toxicity of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one following repeated oral administration for 28 days and to establish a NOAEL.

Methodology:

• Animal Model: Sprague-Dawley rats, 5 animals per sex per group.

• Dose Groups: A control group (vehicle only) and at least three dose levels (low, mid, high). The high dose should induce some toxicity but not significant mortality. The doses are selected based on the results of the acute toxicity study.

• Administration: Daily oral gavage for 28 consecutive days.

• In-life Observations:

  • Daily clinical observations.

  • Weekly body weight and food consumption measurements.

  • Detailed clinical examinations weekly.

• Clinical Pathology: At the end of the treatment period, blood samples are collected for hematology and clinical chemistry analysis. Urine samples are collected for urinalysis.

• Terminal Procedures:

  • All animals are euthanized.

  • A full gross necropsy is performed.

  • Organ weights are recorded.

  • Tissues are collected and preserved for histopathological examination.[16]

Data to be Collected:

• Clinical signs of toxicity.

• Body weight and food consumption data.

• Hematology and clinical chemistry parameters.

• Urinalysis data.

• Gross pathology findings.

• Organ weights.

• Histopathological findings.[17][18]

Data Presentation: Sub-chronic Toxicity Summary

Table 4.2.1: Hematology Parameters

Parameter	Control (Male)	Low Dose (Male)	Mid Dose (Male)	High Dose (Male)
RBC
Hemoglobin
Hematocrit
WBC

| Platelets | | | | |

This table is a template for summarizing hematology data.

Table 4.2.2: Clinical Chemistry Parameters

Parameter	Control (Male)	Low Dose (Male)	Mid Dose (Male)	High Dose (Male)
ALT
AST
ALP
BUN

| Creatinine | | | | |

This table is a template for summarizing clinical chemistry data.

Table 4.2.3: Organ Weights

Organ	Control (Male)	Low Dose (Male)	Mid Dose (Male)	High Dose (Male)
Liver
Kidneys
Spleen

| Brain | | | | |

This table is a template for summarizing organ weight data.

Visualization: Sub-chronic Toxicity Study Workflow

Caption: Workflow for a 28-Day Sub-chronic Toxicity Study.

Tier 3: Chronic Toxicity Assessment

Chronic toxicity studies are conducted over a longer duration, often 90 days or more, to assess the cumulative effects of a substance.[8][13][14] These studies are critical for understanding the long-term safety profile of a compound intended for chronic human use.

Experimental Protocol: 90-Day Repeated Dose Oral Toxicity Study in Rodents (OECD Guideline 408)

The design of a 90-day study is similar to the 28-day study but with an extended dosing period. This longer duration allows for the detection of adverse effects that may have a slower onset.

Key Differences from the 28-Day Study:

• Duration: 90 days of daily dosing.

• Endpoints: In addition to the endpoints in the 28-day study, ophthalmological examinations are often included.

• Recovery Groups: Additional groups of animals may be included that are not dosed for a period after the 90-day treatment to assess the reversibility of any observed toxic effects.

Specialised Toxicological Investigations

Based on the findings from the initial toxicity studies or the chemical structure of the pyridazinone class, further specialized toxicological assessments may be warranted.

Genotoxicity

A battery of genotoxicity tests is required to assess the potential of a compound to cause genetic damage. This typically includes an in vitro bacterial reverse mutation assay (Ames test) and an in vivo test for chromosomal damage, such as the mammalian erythrocyte micronucleus test.

Hepatotoxicity and Nephrotoxicity

Given that the liver and kidneys are common targets for drug-induced toxicity, a more in-depth evaluation of these organs may be necessary if any signs of toxicity are observed in the initial studies. This could involve the use of specific biomarkers and more detailed histopathological examinations. For instance, liver function can be assessed by measuring enzymes like AST and ALT.[17]

Data Interpretation and Risk Assessment

The culmination of all toxicological data is a comprehensive risk assessment. This involves integrating the findings from all studies to identify the primary target organs of toxicity, the dose-response relationship, and the NOAEL. This information is then used to establish a safe starting dose for first-in-human clinical trials.

Conclusion

Establishing the in vivo toxicity profile of a novel compound like 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one is a complex but essential process in drug development. The tiered approach outlined in this guide, from acute to chronic toxicity studies, provides a systematic and scientifically rigorous framework for generating the necessary safety data. By adhering to international guidelines and employing a thorough, evidence-based approach, researchers can build a comprehensive understanding of the toxicological properties of this and other novel pyridazinone derivatives, ultimately ensuring the safety of potential new medicines.

References

• Altasciences. Subchronic Toxicity Testing - Chronic Toxicity Studies. [Link]

• Charles River Laboratories. Sub-Chronic and Chronic Toxicity Studies. [Link]

• National Toxicology Program. Health Effects Test Guidelines OPPTS 870.1100 Acute Oral Toxicity. [Link]

• Ichor Life Sciences. Subchronic/Chronic Toxicology Studies. [Link]

• U.S. Food and Drug Administration. Chapter IV. Guidelines for Toxicity Tests. [Link]

• Creative Biolabs. Subchronic Toxicity Study. [Link]

• Food and Agriculture Organization of the United Nations. Acute oral toxicity. [Link]

• StudySmarter. Toxicologic Pathology: Definition & Examples. [Link]

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Binding affinity of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one to target proteins

An In-depth Technical Guide to the Determination of Binding Affinity of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one to Target Proteins

Introduction: The Pyridazinone Scaffold as a Privileged Structure in Drug Discovery

The pyridazinone ring system is a prominent heterocyclic motif that has garnered significant attention in medicinal chemistry due to its versatile pharmacological activities.[1][2] Derivatives of this scaffold have been reported to exhibit a wide spectrum of biological effects, including cardiovascular, anti-inflammatory, analgesic, anticonvulsant, and antimicrobial properties.[1][2] The inherent structural features of the pyridazinone core, with its two adjacent nitrogen atoms and a carbonyl group, allow for diverse chemical modifications, making it an attractive starting point for the design of novel therapeutic agents.[1] This guide focuses on a specific derivative, 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one, and outlines a comprehensive strategy for identifying its protein targets and quantifying its binding affinity—a critical step in the drug discovery and development process.

Part 1: Target Identification and Initial Computational Assessment

Given a novel compound such as 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one, the initial challenge is to identify its potential protein targets. A cost-effective and efficient first step is the use of computational, or in silico, methods. These approaches leverage the known chemical space of bioactive molecules to predict potential protein-ligand interactions.[3][4]

Ligand-Based Target Prediction

This approach relies on the principle of chemical similarity, where compounds with similar structures are likely to bind to similar protein targets. By comparing the structure of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one to large databases of known ligands with annotated biological activities (e.g., ChEMBL), we can generate a preliminary list of potential targets. This method is particularly useful when no prior biological data for the compound exists.

Molecular Docking: A Virtual Assessment of Binding

Once a set of potential protein targets is identified, molecular docking can be employed to predict the preferred binding mode and estimate the binding affinity of our compound to each protein.[3][5] This technique computationally places the ligand into the binding site of a protein and calculates a "docking score," which is an approximation of the binding free energy.[3] A more negative score generally indicates a more favorable binding interaction.[3]

• Protein Preparation:

  • Obtain the 3D structure of the target protein from a repository like the Protein Data Bank (PDB).

  • Prepare the protein by removing water molecules, adding polar hydrogen atoms, and assigning appropriate charges.[5] This is a crucial step to ensure the accuracy of the docking simulation.

• Ligand Preparation:

  • Generate the 3D structure of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one using a molecular modeling software.

  • Perform energy minimization to obtain a low-energy conformation of the ligand.

• Grid Generation and Docking:

  • Define the binding site on the protein, typically a known active site or a potential allosteric site. A grid box is generated around this site to define the search space for the ligand.

  • Utilize a docking program (e.g., AutoDock Vina) to dock the prepared ligand into the protein's binding site.[5] The program will explore various conformations and orientations of the ligand within the binding site.

• Analysis of Results:

  • Analyze the docking poses and their corresponding binding energy scores.

  • Visualize the protein-ligand interactions (e.g., hydrogen bonds, hydrophobic interactions) to understand the structural basis of binding.[5]

Caption: Molecular Docking Workflow.

Part 2: Experimental Determination of Binding Affinity

While computational methods provide valuable initial insights, experimental validation is essential to accurately determine the binding affinity. A variety of biophysical and biochemical techniques can be employed for this purpose.

Surface Plasmon Resonance (SPR): Real-Time Interaction Analysis

SPR is a powerful, label-free technique that allows for the real-time monitoring of binding events between a ligand and a target protein. It provides kinetic data, including the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (KD), which is a measure of binding affinity.

• Immobilization of Target Protein:

  • The purified target protein is covalently immobilized onto the surface of an SPR sensor chip.

• Analyte Injection:

  • A series of concentrations of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one (the analyte) are injected over the sensor surface.

• Data Acquisition:

  • The change in the refractive index at the sensor surface, which is proportional to the mass of analyte binding to the immobilized protein, is measured in real-time and plotted as a sensorgram.

• Data Analysis:

  • The association and dissociation phases of the sensorgram are fitted to a kinetic model to determine the ka, kd, and KD values.

Caption: Surface Plasmon Resonance (SPR) Workflow.

Isothermal Titration Calorimetry (ITC): A Thermodynamic Approach

ITC directly measures the heat change that occurs upon the binding of a ligand to a protein. This technique provides a complete thermodynamic profile of the interaction, including the binding affinity (KD), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of binding.

• Sample Preparation:

  • The purified target protein is placed in the sample cell of the calorimeter.

  • A concentrated solution of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one is loaded into the injection syringe.

• Titration:

  • Small aliquots of the ligand are injected into the protein solution.

• Data Acquisition:

  • The heat released or absorbed during each injection is measured.

• Data Analysis:

  • The integrated heat data is plotted against the molar ratio of ligand to protein. This binding isotherm is then fitted to a binding model to determine the thermodynamic parameters.

Fluorescence-Based Assays

Fluorescence spectroscopy offers a sensitive method for studying protein-ligand interactions.[6] Changes in the intrinsic fluorescence of a protein (e.g., from tryptophan residues) upon ligand binding can be monitored.[6] Alternatively, fluorescence polarization (FP) can be used if a fluorescently labeled version of the ligand or a competing ligand is available.

• Sample Preparation:

  • A solution of the target protein is prepared in a suitable buffer.

• Titration:

  • Increasing concentrations of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one are added to the protein solution.

• Fluorescence Measurement:

  • The fluorescence emission spectrum of the protein is recorded after each addition of the ligand.

• Data Analysis:

  • The quenching of the protein's fluorescence is analyzed using the Stern-Volmer equation to determine the binding constant.

Radioligand Binding Assays

This technique is particularly useful for certain classes of proteins, such as G-protein-coupled receptors (GPCRs).[7] It involves the use of a radiolabeled ligand that is known to bind to the target protein. The affinity of the test compound is determined by its ability to compete with the radioligand for binding to the receptor.

• Assay Setup:

  • A constant concentration of the radioligand and the protein preparation (e.g., cell membranes expressing the receptor) are incubated with varying concentrations of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one.

• Separation of Bound and Free Ligand:

  • The reaction mixture is filtered to separate the protein-bound radioligand from the unbound radioligand.

• Quantification:

  • The amount of radioactivity on the filter is measured using a scintillation counter.

• Data Analysis:

  • The data is plotted as the percentage of specific binding versus the concentration of the competitor compound. The IC50 (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) is determined. The inhibition constant (Ki) can then be calculated using the Cheng-Prusoff equation.[7]

Part 3: Data Integration and Interpretation

A comprehensive understanding of the binding affinity of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one is achieved by integrating the data from both computational and experimental approaches.

Technique	Key Parameters Obtained	Strengths	Considerations
Molecular Docking	Binding Energy Score, Binding Mode	High-throughput, cost-effective	Provides a prediction, requires experimental validation
Surface Plasmon Resonance (SPR)	ka, kd, KD	Real-time, label-free, kinetic data	Requires protein immobilization
Isothermal Titration Calorimetry (ITC)	KD, ΔH, ΔS, n	Direct measurement, thermodynamic profile	Requires larger amounts of protein
Fluorescence Assays	Binding Constant (KD)	High sensitivity, smaller sample volumes	Can be affected by compound fluorescence
Radioligand Binding Assays	IC50, Ki	High sensitivity and specificity	Requires use of radioactive materials

The initial docking studies can help prioritize which proteins to investigate experimentally. The experimental techniques then provide quantitative measures of binding affinity. Discrepancies between computational and experimental results can often lead to new insights, such as the possibility of allosteric binding or the need to refine the computational model.

Conclusion

Determining the binding affinity of a novel compound like 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one to its protein targets is a multi-faceted process that combines computational prediction with rigorous experimental validation. By employing a strategic workflow that leverages the strengths of various techniques, researchers can build a detailed understanding of the compound's molecular interactions, which is fundamental for its further development as a potential therapeutic agent. The pyridazinone scaffold continues to be a rich source of biologically active molecules, and a systematic approach to characterizing their binding affinities is crucial for unlocking their full therapeutic potential.

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• S. S., S. S., & A. A. (2021). Molecular docking studies of dihydropyridazin-3(2H)-one derivatives as Antifungal, antibacterial and anti-helmintic agents. World Journal of Advanced Research and Reviews, 12(1), 186-214. [Link]

• J. J., K. K., M. M., & P. P. (2024). Anti-Inflammatory and Antioxidant Pyrrolo[3,4-d]pyridazinone Derivatives Interact with DNA and Bind to Plasma Proteins—Spectroscopic and In Silico Studies. Molecules, 29(3), 734. [Link]

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• C. C., L. L., Z. Z., & T. T. (2021). Carrier Protein Mediated Formation of the Dihydropyridazinone Ring in Actinopyridazinone Biosynthesis. Angewandte Chemie International Edition, 60(38), 20736-20740. [Link]

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A Preliminary Investigative Framework for the Biological Activity of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one

Executive Summary

The pyridazinone nucleus is a "wonder nucleus" in medicinal chemistry, with derivatives demonstrating a vast array of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[1][2] This guide presents a comprehensive, multi-tiered framework for the preliminary in vitro investigation of a novel derivative, 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one. As a Senior Application Scientist, the rationale behind this framework is to maximize data acquisition from minimal compound quantity, a common constraint in early-stage discovery. We will outline a logical, tiered screening cascade beginning with broad cytotoxicity profiling, followed by targeted investigations into its anti-inflammatory and antimicrobial potential. This document provides detailed, self-validating protocols, the scientific justification for experimental choices, and a clear roadmap for interpreting preliminary data to guide future drug development efforts.

Introduction

The Pyridazinone Scaffold: A Privileged Structure in Medicinal Chemistry

Heterocyclic compounds are the bedrock of modern pharmacotherapy, and among them, the pyridazinone scaffold has emerged as a particularly versatile and privileged structure.[3] This six-membered ring containing two adjacent nitrogen atoms is a common feature in numerous clinically relevant agents and developmental candidates.[4] The adaptability of the pyridazinone ring allows for substitutions that can finely tune its interaction with a wide range of biological targets, leading to a remarkable spectrum of activities.[3][5] Extensive research has demonstrated the potential of pyridazinone derivatives in treating cardiovascular diseases, central nervous system disorders, and, most notably, cancer, inflammation, and microbial infections.[1][5][6] This established history provides a strong rationale for the synthesis and evaluation of novel analogs.

Compound of Interest: 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one

This guide focuses on the preliminary biological evaluation of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one, a novel entity designed to explore new chemical space within this potent pharmacophore. The structural features—a methyl group at the 6-position and an N-substituted 2-oxopropyl side chain—offer unique steric and electronic properties that may confer novel biological activities or improved selectivity for known targets.

Rationale for a Tiered Investigative Approach

In early-stage drug discovery, a systematic and efficient screening strategy is paramount. A tiered or cascaded approach ensures that foundational questions about a compound's general bioactivity and toxicity are answered before committing resources to more complex, mechanism-specific assays.[7] Our proposed framework is designed to first establish a cytotoxicity profile across both cancerous and non-cancerous cell lines. Based on these initial findings and the known potential of the pyridazinone scaffold, the investigation then logically branches into targeted assays for anti-inflammatory and antimicrobial activities. This strategy provides a holistic preliminary assessment of the compound's therapeutic potential.

Section 1: A Tiered Approach to Biological Activity Screening

The core of this preliminary investigation is a three-pillar screening cascade. This workflow is designed to be sequential and adaptive, allowing initial results to inform subsequent experiments.

Caption: High-level overview of the three-pillar screening cascade.

Pillar 1: General Cytotoxicity and Anticancer Potential

Expertise & Rationale: The foundational step in characterizing any new chemical entity is to determine its effect on cell viability.[8] This initial screen serves a dual purpose: it flags compounds with overt toxicity and simultaneously identifies those with potential as anticancer agents. By using a panel of both cancerous and non-cancerous cells, we can derive a Therapeutic Index (TI), which is a critical early indicator of a compound's selectivity and potential for a favorable safety profile.[9]

Experimental Protocol: MTT Cell Viability Assay

This protocol is based on the colorimetric MTT assay, where mitochondrial dehydrogenases in viable cells cleave the tetrazolium ring of MTT, forming a purple formazan product. The amount of formazan is directly proportional to the number of living cells.[10]

• Cell Seeding: Seed cells from selected cancer lines (e.g., HepG2 liver carcinoma, MCF-7 breast carcinoma) and non-cancerous lines (e.g., WI-38 lung fibroblasts) into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium.[9] Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a 10 mM stock solution of the test compound in dimethyl sulfoxide (DMSO). Create a series of 2-fold serial dilutions in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. Ensure the final DMSO concentration in all wells is ≤0.5% to avoid solvent-induced toxicity.

• Treatment: Remove the old medium from the plates and add 100 µL of the medium containing the various compound concentrations. Include "vehicle control" wells (medium with DMSO only) and "untreated control" wells (medium only).

• Incubation: Incubate the plates for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 20 µL of a 5 mg/mL MTT solution in phosphate-buffered saline (PBS) to each well. Incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the half-maximal inhibitory concentration (IC50) using non-linear regression analysis.

Data Presentation: Cytotoxicity Profile

Cell Line	Type	IC50 (µM)	Therapeutic Index (TI)
HepG2	Liver Carcinoma	[Experimental Value]	TI = IC50 (WI-38) / IC50 (HepG2)
MCF-7	Breast Carcinoma	[Experimental Value]	TI = IC50 (WI-38) / IC50 (MCF-7)
WI-38	Normal Lung Fibroblast	[Experimental Value]	N/A

Pillar 2: Anti-inflammatory Activity

Expertise & Rationale: Many pyridazinone derivatives have been reported to possess potent anti-inflammatory properties, often by modulating key signaling pathways like NF-κB.[11][12] The NF-κB pathway is a central regulator of the inflammatory response. Lipopolysaccharide (LPS), a component of Gram-negative bacteria, is a potent activator of this pathway in immune cells like macrophages, leading to the production of pro-inflammatory cytokines such as Interleukin-6 (IL-6).[13] Therefore, an assay measuring the inhibition of LPS-induced IL-6 production is a robust and highly relevant method for preliminary anti-inflammatory screening.[12][14]

Caption: Simplified LPS-induced NF-κB signaling pathway leading to IL-6 production.

Experimental Protocol: Inhibition of LPS-Induced IL-6 Production

• Cell Culture: Culture a murine macrophage cell line (e.g., RAW 264.7) or a human monocytic cell line (e.g., THP-1, differentiated into macrophages with PMA) in 24-well plates until they reach 80% confluency.

• Pre-treatment: Treat the cells with various non-toxic concentrations of the test compound (determined from Pillar 1 data) for 1-2 hours. Include a vehicle control (DMSO) and a positive control (e.g., Dexamethasone).

• Inflammatory Challenge: Stimulate the cells with LPS (e.g., 1 µg/mL) for 18-24 hours. Maintain a set of wells with the compound alone (no LPS) to check for any intrinsic effects.

• Supernatant Collection: After incubation, centrifuge the plates to pellet any detached cells and carefully collect the culture supernatant.

• IL-6 Quantification (ELISA): Quantify the concentration of IL-6 in the supernatant using a commercially available ELISA kit, following the manufacturer’s instructions precisely. This typically involves capturing the IL-6 with a specific antibody, detecting it with a second, enzyme-linked antibody, and measuring the resulting colorimetric change.

• Analysis: Construct a standard curve from the IL-6 standards provided in the kit. Calculate the IL-6 concentration for each sample. Determine the percentage inhibition of IL-6 production for each compound concentration relative to the LPS-stimulated vehicle control.

Data Presentation: Anti-inflammatory Activity

Compound Conc. (µM)	IL-6 Concentration (pg/mL)	% Inhibition of IL-6 Production
Vehicle Control (No LPS)	[Value]	N/A
Vehicle Control (+ LPS)	[Value]	0%
Concentration 1	[Value]	[Calculated Value]
Concentration 2	[Value]	[Calculated Value]
Concentration 3	[Value]	[Calculated Value]
Positive Control	[Value]	[Calculated Value]

Pillar 3: Antimicrobial Activity

Expertise & Rationale: The nitrogen-rich heterocyclic core of pyridazinones makes them promising candidates for antimicrobial agents.[6][15] A preliminary investigation is incomplete without assessing this potential. The gold-standard method for quantifying a compound's antimicrobial potency is the determination of its Minimum Inhibitory Concentration (MIC) via the broth microdilution method.[16] This assay identifies the lowest concentration of the compound that prevents visible microbial growth.

Experimental Protocol: Broth Microdilution for MIC Determination

• Microorganism Selection: Select a panel of clinically relevant microorganisms, including a Gram-positive bacterium (Staphylococcus aureus), a Gram-negative bacterium (Escherichia coli), and a yeast (Candida albicans).[9]

• Inoculum Preparation: Prepare a standardized inoculum of each microorganism in a suitable broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for yeast) to a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Compound Dilution: In a 96-well microtiter plate, prepare 2-fold serial dilutions of the test compound in the appropriate broth, typically ranging from 256 µg/mL down to 0.5 µg/mL.

• Inoculation: Add the standardized inoculum to each well containing the diluted compound.

• Controls: Include the following controls in every plate:

  • Sterility Control: Broth only (no compound, no inoculum).

  • Growth Control: Broth with inoculum (no compound).

  • Positive Control: Broth with inoculum and a standard antibiotic (e.g., Ampicillin for bacteria, Clotrimazole for yeast).[9]

• Incubation: Incubate the plates at 37°C for 18-24 hours (for bacteria) or 48 hours (for yeast).

• MIC Determination: The MIC is defined as the lowest concentration of the compound at which there is no visible turbidity (growth). This can be assessed visually or by measuring the optical density at 600 nm.

Data Presentation: Antimicrobial Profile

Microorganism	Type	MIC (µg/mL)
Staphylococcus aureus	Gram-positive Bacteria	[Experimental Value]
Escherichia coli	Gram-negative Bacteria	[Experimental Value]
Candida albicans	Yeast (Fungus)	[Experimental Value]

Section 2: Interpreting Preliminary Data and Charting Future Directions

The culmination of this three-pillar screening process provides a foundational dataset to guide subsequent research. The interpretation of these results is not isolated; rather, the data from each pillar informs a holistic view of the compound's potential.

Caption: Decision tree for guiding future research based on preliminary screening results.

• Promising Anticancer Lead: A potent IC50 against one or more cancer cell lines coupled with a high Therapeutic Index (TI > 10) is a strong indicator of a promising anticancer candidate.[9] Future work should focus on mechanism of action (MOA) studies, such as cell cycle analysis, apoptosis assays, and screening against kinase panels, as many pyridazinones are known kinase inhibitors.[4][17]

• Promising Anti-inflammatory Lead: Significant inhibition of IL-6 production at non-toxic concentrations suggests a potential anti-inflammatory agent. The next logical steps would be to investigate its effects on other inflammatory mediators (e.g., TNF-α) or to screen for activity against known inflammatory targets like cyclooxygenase (COX) enzymes or phosphodiesterases (PDEs).[11][12]

• Promising Antimicrobial Lead: Low MIC values (e.g., < 16 µg/mL) against any of the tested microorganisms indicate significant antimicrobial potential. Follow-up studies should include determining the Minimum Bactericidal/Fungicidal Concentration (MBC/MFC), conducting time-kill kinetic studies, and assessing activity against antibiotic-resistant strains or biofilms.[18][19]

Conclusion

This technical guide outlines a robust, logical, and resource-efficient framework for the preliminary in vitro biological characterization of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one. By systematically evaluating its cytotoxicity, anti-inflammatory, and antimicrobial properties, researchers can rapidly generate a foundational dataset. This data is crucial for making informed go/no-go decisions and for rationally designing the next phase of experiments, whether they involve detailed mechanism-of-action studies, structure-activity relationship (SAR) optimization, or initial pharmacokinetic profiling. This structured approach ensures that the therapeutic potential of novel pyridazinone derivatives is explored with scientific rigor and a clear path toward potential preclinical development.

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• Design, synthesis, and biological evaluation of novel 3-oxo-2,3-dihydropyridazine derivatives as interleukin-2-inducible T-cell kinase (ITK) inhibitors. (2025, December 3). PMC. [Link]

• Kelly, M. J., et al. (2014). Discovery of 2-[3,5-Dichloro-4-(5-isopropyl-6-oxo-1,6-dihydropyridazin-3-yloxy)phenyl]. Journal of Medicinal Chemistry. [Link]

• The Synthesis of 7-Substituted-2,3-dihydropyrido [4,3-d]pyridazine-1,4-diones and 1,4-Dioxo-7-substituted-1,2,3,4-tetrahydropyrido[4,3-d]pyridazine 6-Oxides from Methyl Ketones. (2017, December 15). PubMed. [Link]

• Process for the preparation of 6-(4-nitro-phenoxy)-2h-pyridazin-3-one and 6-(4-amino-phenoxy)-2h-pyridazin-3-one derivatives as intermediates of thyroid hormone analogues. (n.d.).

• Al-Wahaibi, L. H., et al. (2023). Synthesis, Crystal Structure, and Computational Investigations of 2-(2-(4-Fluorophenyl)-2-oxoethyl)-6-methyl-5-(4-methylbenzyl)pyridazin-3(2H)-one as Antiviral Agent. MDPI. [Link]

• Design, synthesis, and biological evaluation of novel 3-oxo-2,3-dihydropyridazine derivatives as interleukin-2-inducible T-cell. (2025, December 3). Institute of Molecular and Translational Medicine. [Link]

• CLINICAL MICROBIOLOGY/VIROLOGY REVIEW(S). (2019, March 28). accessdata.fda.gov. [Link]

• Al-zharani, M., et al. (2023). Chemical Profile, Antibacterial, Antibiofilm, and Antiviral Activities of Pulicaria crispa Most Potent Fraction: An In Vitro and In Silico Study. MDPI. [Link]

• Al-Harrasi, A., et al. (2022). Anticancer, Antimicrobial, and Antioxidant Activities of Organodiselenide-Tethered Methyl Anthranilates. MDPI. [Link]

• Galkwad, S., et al. (2018). Evaluation of Antimicrobial, Enzyme Inhibitory, Antioxidant and Cytotoxic Activities of Partially Purified Volatile Metabolites of Marine Streptomyces sp.S2A. MDPI. [Link]

• Anticancer and Antimicrobial Activity of Some New 2,3-Dihydro-1,5-benzodiazepine Derivatives. (2023, November 6). ResearchGate. [Link]

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• 2. Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold | SAR Publication [sarpublication.com]
• 3. benthamdirect.com [benthamdirect.com]
• 4. Design, synthesis, and biological evaluation of novel 3-oxo-2,3-dihydropyridazine derivatives as interleukin-2-inducible T-cell kinase (ITK) inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Exploring the therapeutic potential of pyridazinone derivatives: A comprehensive review | EurekAlert! [eurekalert.org]
• 6. asianpubs.org [asianpubs.org]
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• 11. Pyridazine and Pyridazinone in Medicinal Chemistry: Synthesis and Antiinflammatory Pathways Targeting TxA2, TNF-α, and IL-6 - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 19. researchgate.net [researchgate.net]

Protocols & Analytical Methods

High-Performance Liquid Chromatography (HPLC) Method Development and Validation for the Quantification of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one

Document Type: Application Note & Standard Operating Protocol Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals

Introduction & Physicochemical Rationale

The compound 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one (also referred to as 6-methyl-2-(2-oxopropyl)pyridazin-3(2H)-one) presents unique analytical challenges due to its specific functional groups. The pyridazinone ring is a versatile, polar scaffold frequently utilized in medicinal chemistry, appearing in the development of PI3Kδ inhibitors[1] and FABP4 inhibitors[2].

To develop a robust, stability-indicating HPLC method, a senior analytical scientist must first deconstruct the molecule’s physicochemical profile to establish the causality behind the chromatographic choices:

• The Pyridazinone Core: This nitrogen-rich heterocycle is highly polar. In highly aqueous environments, standard C18 stationary phases are prone to "phase collapse" (ligand matting), leading to a sudden loss of retention. Solution: A polar-embedded C18 column is selected to maintain stationary phase solvation.

• UV Chromophore: Pyridazin-3-one derivatives typically exhibit a strong UV absorption maximum (λmax) between 250–280 nm due to their conjugated π-system[3]. Solution: Detection is set to 254 nm to maximize the signal-to-noise (S/N) ratio while avoiding the baseline noise common at lower wavelengths (<220 nm).

• The 2-Oxopropyl (Acetonyl) Group: This ketone-containing moiety is susceptible to base-catalyzed aldol condensation or degradation at elevated pH levels. Solution: The mobile phase must be strictly maintained at an acidic pH (e.g., pH 2.7) to ensure analyte stability during the analytical run.

Method Development Logic

Fig 1: Mechanistic impact of mobile phase pH on 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one.

Chromatographic Conditions

The following conditions have been optimized to ensure a self-validating, highly reproducible system.

Parameter	Specification	Rationale
Column	Waters SymmetryShield™ RP18 (150 mm × 4.6 mm, 3.5 µm) or equivalent polar-embedded phase	Prevents phase collapse under the 95% aqueous starting conditions required to retain the polar core.
Mobile Phase A	0.1% Formic Acid in LC-MS Grade Water (pH ~2.7)	Suppresses residual silanol ionization on the silica support, eliminating peak tailing.
Mobile Phase B	0.1% Formic Acid in LC-MS Grade Acetonitrile	Provides efficient elution power and lower backpressure compared to methanol.
Flow Rate	1.0 mL/min	Optimal linear velocity for a 4.6 mm internal diameter column.
Column Temp.	30°C ± 1°C	Thermostatting prevents retention time drift caused by ambient laboratory temperature fluctuations.
Detection	UV at 254 nm (Bandwidth: 4 nm)	Targets the conjugated π-system of the pyridazin-3-one ring[3].
Injection Vol.	10 µL	Balances sensitivity with the prevention of column overloading.

Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve	Purpose
0.0	95	5	Initial	System equilibration
2.0	95	5	Isocratic	Focuses the polar analyte at the column head
10.0	40	60	Linear	Elutes the target compound and related impurities
12.0	10	90	Linear	Flushes strongly retained hydrophobic matrix components
15.0	10	90	Isocratic	Column wash hold
15.1	95	5	Step	Return to initial conditions
20.0	95	5	Isocratic	Column re-equilibration prior to next injection

Step-by-Step Experimental Protocol

Fig 2: Systematic HPLC method development workflow for pyridazinone derivatives.

Phase 1: Preparation of Solutions

• Sample Diluent Preparation: Mix LC-MS Grade Water and Acetonitrile in a 50:50 (v/v) ratio. Expert Insight: Never dissolve the sample in 100% organic solvent. Injecting a strong organic plug into a 95% aqueous mobile phase causes the "solvent effect," where the analyte travels ahead of the solvent front, resulting in severe peak splitting and shouldering.

• Standard Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of the reference standard into a 10 mL volumetric flask. Add 5 mL of diluent, sonicate for 5 minutes until fully dissolved, and dilute to volume.

• Working Standard Solution (50 µg/mL): Pipette 0.5 mL of the stock solution into a 10 mL volumetric flask and dilute to volume with the sample diluent.

Phase 2: System Equilibration & Suitability Testing (SST)

A method must be a self-validating system. Before analyzing unknown samples, the system's fitness must be proven.

• Purge the HPLC lines with Mobile Phases A and B.

• Equilibrate the column at initial gradient conditions (95% A / 5% B) for at least 20 column volumes (~30 minutes).

• Inject the Sample Diluent (Blank) to confirm a clean baseline free of ghost peaks.

• Inject the Working Standard Solution (50 µg/mL) five consecutive times . Evaluate against the following SST criteria:

  • Retention Time (RT) Precision: %RSD ≤ 1.0%

  • Peak Area Precision: %RSD ≤ 2.0%

  • Tailing Factor (Tf): ≤ 1.5 (Confirms effective silanol suppression by the formic acid).

  • Theoretical Plates (N): ≥ 5,000 (Confirms column efficiency).

Method Validation Parameters

Once developed, the method must be validated according to ICH Q2(R2) guidelines to ensure it is fit for its intended purpose (quantification of APIs or intermediates). Below is a summary of the required validation parameters, execution strategies, and acceptance criteria.

Validation Parameter	Experimental Design	Acceptance Criteria
Specificity	Inject Blank, Placebo (if applicable), and Standard.	No interfering peaks at the retention time of the analyte.
Linearity	Prepare 5 concentration levels ranging from 1.0 µg/mL to 100 µg/mL (e.g., 1, 10, 25, 50, 100 µg/mL).	Correlation coefficient ( R2 ) ≥ 0.999. Y-intercept bias ≤ 2.0%.
LOD & LOQ	Determine via Signal-to-Noise (S/N) ratio from low-concentration injections.	LOD: S/N ≥ 3:1.LOQ: S/N ≥ 10:1 with precision %RSD ≤ 5.0%.
Precision (Repeatability)	Inject the 50 µg/mL standard solution 6 independent times.	Peak Area %RSD ≤ 2.0%.
Accuracy (Recovery)	Spike known amounts of standard into the matrix at 50%, 100%, and 150% of the target concentration (n=3 per level).	Mean recovery across all levels must be between 98.0% and 102.0%.
Robustness	Deliberately vary Column Temp (± 2°C), Flow Rate (± 0.1 mL/min), and Mobile Phase pH (± 0.2 units).	SST criteria must still be met. No significant shift in calculated assay values.

Troubleshooting & Field Insights

• Symptom: Baseline drift during the gradient run.

  • Causality: As the gradient shifts from 5% to 60% Acetonitrile, the refractive index and UV absorbance of the mixed solvent change.

  • Solution: This is normal at low wavelengths, but at 254 nm, it should be minimal. Ensure only LC-MS grade solvents are used. If drift is severe, verify that the Formic Acid concentration is exactly 0.1% in both channels.

• Symptom: Retention time decreases progressively over multiple injections.

  • Causality: The highly aqueous initial condition (95% Water) is causing the C18 alkyl chains to collapse and mat against the silica surface, reducing the effective surface area for interaction.

  • Solution: Verify that a polar-embedded or aqueous-stable C18 column (e.g., Synergi Hydro-RP, SymmetryShield) is installed, rather than a standard end-capped C18.

References

• ICH Harmonised Guideline. "Validation of Analytical Procedures Q2(R2)." International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. URL:[Link]

• Journal of Medicinal Chemistry (ACS Publications). "Discovery and Optimization of Pyridazinones as PI3Kδ Selective Inhibitors for Administration by Inhalation." URL:[Link]

• Molecules (MDPI). "Ligand Growing Experiments Suggested 4-amino and 4-ureido pyridazin-3(2H)-one as Novel Scaffold for FABP4 Inhibition." URL:[Link]

• Arkivoc. "The tautomeric properties of 6-(2-pyrrolyl)pyridazin-3-one and 6-(2-pyrrolyl)pyridazin-3-thione." URL:[Link]

Sources

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• 2. mdpi.com [mdpi.com]
• 3. arkat-usa.org [arkat-usa.org]

Application Note: 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one as a Privileged Precursor in Drug Discovery

Introduction & Scientific Rationale

In modern medicinal chemistry, the pyridazinone nucleus has emerged as a "wonder nucleus" due to its profound structural versatility and broad spectrum of biological activities [1]. Substituted pyridazinones are foundational to the development of phosphodiesterase (PDE) inhibitors, cyclooxygenase (COX) inhibitors, and novel antidiabetic agents [2].

Among these, 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one (also referred to as 6-methyl-2-acetonylpyridazin-3(2H)-one) stands out as a highly valuable synthetic intermediate. The strategic placement of the 2-oxopropyl (acetonyl) group at the N2 position introduces a bifunctional handle—a reactive ketone and an acidic α-carbon. This specific functionalization allows the scaffold to undergo facile intramolecular cyclizations, generating complex fused heterocyclic systems such as imidazo[1,2-b]pyridazines and pyrrolo[2,3-d]pyridazines, which are highly sought after in targeted drug discovery.

Mechanistic Insights: Tautomerism and Regioselectivity

The synthesis of N-alkylated pyridazinones requires careful navigation of the molecule's inherent lactam-lactim tautomerism. The pyridazin-3(2H)-one core exists in an equilibrium between the lactam (NH, C=O) and lactim (N=C–OH) forms. Consequently, alkylation can occur at either the N2 or O3 position.

To achieve high regioselectivity for the N2-acetonylated product, the reaction must be driven by thermodynamic control. Utilizing a polar aprotic solvent like N,N-Dimethylformamide (DMF) and a mild, hard base like Potassium Carbonate (K₂CO₃) enhances the nucleophilicity of the nitrogen atom, favoring the N-alkylated product over the kinetic O-alkyl ether [3].

Regioselectivity in pyridazinone alkylation driven by lactam-lactim tautomerism.

Optimization of Alkylation Conditions

To maximize the yield of the desired N-alkylated precursor and suppress O-alkylation or chloroacetone self-condensation, various reaction parameters were evaluated. The data below summarizes the optimization of the N-alkylation step.

Table 1: Optimization of N-Alkylation Conditions for 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one

Solvent	Base	Temperature (°C)	Time (h)	N-Alkylation Yield (%)	O-Alkylation Yield (%)
Ethanol	NaOEt	80 (Reflux)	4	45	35
Acetone	K₂CO₃	56 (Reflux)	8	62	18
THF	NaH	0 to 25	6	78	10
DMF	K₂CO₃	0 to 25	12	89	< 5

Synthetic Workflow and Downstream Applications

The complete synthesis begins with the cyclocondensation of levulinic acid and hydrazine hydrate to form a dihydro-pyridazinone core[1]. This is followed by dehydrogenation to establish the fully conjugated pyridazin-3(2H)-one system [3]. Finally, regioselective N-alkylation yields the target precursor, which can be immediately deployed in downstream drug discovery workflows.

Synthesis and downstream diversification of the 2-oxopropyl pyridazinone scaffold.

Self-Validating Experimental Protocol

The following protocol outlines the regioselective N-alkylation of 6-methylpyridazin-3(2H)-one. It is designed as a self-validating system, incorporating critical checkpoints to ensure experimental integrity.

Reagents & Materials

• 6-Methylpyridazin-3(2H)-one (1.0 eq, 10 mmol, 1.10 g)

• Chloroacetone (1.2 eq, 12 mmol, 1.11 g)

• Potassium Carbonate, anhydrous (1.5 eq, 15 mmol, 2.07 g)

• N,N-Dimethylformamide (DMF), anhydrous (20 mL)

Step-by-Step Methodology

• Preparation of the Base Mixture: Charge a flame-dried 100 mL round-bottom flask with 6-methylpyridazin-3(2H)-one (1.10 g) and anhydrous DMF (20 mL) under an inert nitrogen atmosphere. Add finely powdered, anhydrous K₂CO₃ (2.07 g).

  • Causality: Using finely powdered K₂CO₃ increases the surface area for the heterogeneous deprotonation of the N2 proton.

• Temperature Control & Addition: Cool the suspension to 0 °C using an ice-water bath. Add chloroacetone (1.11 g) dropwise over 15 minutes via a syringe.

  • Causality: Chloroacetone is a highly reactive α-haloketone. Dropwise addition at 0 °C prevents exothermic runaway and suppresses the self-aldol condensation of the alkylating agent.

• Reaction Propagation: Remove the ice bath and allow the reaction mixture to warm to room temperature (20–25 °C). Stir vigorously for 12 hours.

• Validation Checkpoint 1 (TLC): Monitor the reaction via Thin Layer Chromatography (Eluent: 1:1 Hexane/Ethyl Acetate).

  • Self-Validation: The starting material (Rf ~0.3) should disappear, replaced by a new, less polar spot (Rf ~0.6). The increased Rf value confirms the loss of the hydrogen-bonding NH group, indicative of successful N-alkylation.

• Workup: Quench the reaction by pouring the mixture into 100 mL of ice-cold distilled water. Extract the aqueous layer with Ethyl Acetate (3 × 50 mL). Wash the combined organic layers with brine (3 × 50 mL) to remove residual DMF, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel column chromatography (Eluent gradient: 10% to 40% Ethyl Acetate in Hexanes) to afford the pure product as a crystalline solid.

• Validation Checkpoint 2 (LC-MS & NMR):

  • LC-MS: Confirm the mass shift. Core MW = 110.1 Da; Target MW = 166.2 Da. Look for the [M+H]+ peak at m/z 167.2.

  • ¹H NMR (CDCl₃): Verify regioselectivity. The appearance of a sharp singlet at ~2.25 ppm (3H, -CH₃ of the acetonyl group) and a singlet at ~4.90 ppm (2H, N-CH₂-C=O) confirms N-alkylation. O-alkylation would shift the methylene protons further downfield (>5.2 ppm).

References

• Singh, J., Sharma, D., Bansal, R. "Pyridazinone: An Attractive Lead for Anti-Inflammatory and Analgesic Drug Discovery". ResearchGate (Dec 2016). Available at: [Link]

• European Patent Office. "EP 1043317 A1 - NOVEL PYRIDAZINE DERIVATIVES AND DRUGS CONTAINING THE SAME AS THE ACTIVE INGREDIENT".

Application Note: Structural Elucidation of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one using ¹H and ¹³C NMR Spectroscopy

Introduction

The pyridazinone scaffold is a prominent heterocyclic motif in medicinal chemistry, with derivatives exhibiting a wide range of pharmacological activities.[1][2] Precise structural characterization of novel pyridazinone analogs is a critical step in the drug discovery and development pipeline. Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled analytical technique for the unambiguous determination of molecular structure in solution. This application note provides a comprehensive guide to acquiring and interpreting ¹H and ¹³C NMR data for a specific pyridazinone derivative, 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one. The methodologies and reference data presented herein are designed to assist researchers, chemists, and drug development professionals in the structural verification and purity assessment of this and structurally related compounds.

The protocols outlined are grounded in established NMR principles to ensure data integrity and reproducibility.[3] We will delve into the causality behind experimental choices, from solvent selection to the setting of acquisition parameters, to empower the user with a deeper understanding of the technique.

Molecular Structure and Atom Numbering

A clear numbering system is essential for correlating NMR signals to specific atoms within the molecule. The structure of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one is presented below with the IUPAC numbering convention for the pyridazinone ring and sequential numbering for the substituent.

Caption: Molecular structure of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one with atom numbering.

Predicted NMR Data

Table 1: Predicted ¹H NMR Data

Atom #	Multiplicity	Coupling Constant (J, Hz)	Chemical Shift (δ, ppm)
H4	Doublet (d)	~9.5	~7.30
H5	Doublet (d)	~9.5	~6.90
H7	Singlet (s)	-	~4.90
H9	Singlet (s)	-	~2.30
H10	Singlet (s)	-	~2.50

Table 2: Predicted ¹³C NMR Data

Atom #	Chemical Shift (δ, ppm)
C3	~160.0
C4	~135.0
C5	~130.0
C6	~145.0
C7	~55.0
C8	~205.0
C9	~28.0
C10	~22.0

Experimental Protocols

The following protocols are designed to yield high-resolution ¹H and ¹³C NMR spectra suitable for structural confirmation.

Sample Preparation

The quality of the NMR spectrum is directly dependent on the quality of the sample.

Materials:

• 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one (5-10 mg)

• Deuterated chloroform (CDCl₃) or Deuterated dimethyl sulfoxide (DMSO-d₆) of high purity (≥99.8% D)

• Tetramethylsilane (TMS) as an internal standard (optional, as modern spectrometers can reference the residual solvent peak)

• High-quality 5 mm NMR tubes

• Glass Pasteur pipette

• Vortex mixer

Procedure:

• Weigh approximately 5-10 mg of the compound directly into a clean, dry NMR tube.

• Using a Pasteur pipette, add approximately 0.6-0.7 mL of the chosen deuterated solvent. The choice of solvent is critical; CDCl₃ is a good first choice for many organic molecules, but if the compound has poor solubility, DMSO-d₆ is an excellent alternative.[3]

• If using an external standard, add a very small drop of TMS.

• Cap the NMR tube securely and vortex the sample until the solid is completely dissolved. A clear, homogeneous solution is required.

• Visually inspect the sample for any particulate matter. If present, filter the solution through a small plug of glass wool in a Pasteur pipette into a clean NMR tube.

NMR Data Acquisition

The following are typical acquisition parameters for a 400 MHz or 500 MHz NMR spectrometer.

¹H NMR Acquisition Parameters:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker systems).

• Solvent: CDCl₃ or DMSO-d₆

• Temperature: 298 K

• Spectral Width: 16 ppm (centered around 6 ppm)

• Acquisition Time: ~4 seconds

• Relaxation Delay (d1): 2-5 seconds. A longer delay ensures full relaxation of all protons, leading to more accurate integration.

• Number of Scans: 8-16 scans. This can be increased for dilute samples to improve the signal-to-noise ratio.

• Receiver Gain: Set automatically by the spectrometer.

¹³C NMR Acquisition Parameters:

• Pulse Program: A proton-decoupled experiment (e.g., 'zgpg30' on Bruker systems) to produce a spectrum with singlets for each carbon.

• Solvent: CDCl₃ or DMSO-d₆

• Temperature: 298 K

• Spectral Width: 240 ppm (centered around 120 ppm)

• Acquisition Time: ~1-2 seconds

• Relaxation Delay (d1): 2-5 seconds.

• Number of Scans: 1024 or more. Due to the low natural abundance of ¹³C, a significantly higher number of scans is required compared to ¹H NMR.[3]

Data Processing

• Fourier Transformation: Apply an exponential window function (line broadening of 0.3 Hz for ¹H, 1-2 Hz for ¹³C) to the Free Induction Decay (FID) to improve the signal-to-noise ratio, followed by Fourier transformation.

• Phasing: Manually or automatically phase the spectrum to ensure all peaks are in the pure absorption mode.

• Baseline Correction: Apply a polynomial baseline correction to obtain a flat baseline across the spectrum.

• Referencing: Reference the spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C) or to the TMS signal at 0.00 ppm.

• Integration: For the ¹H spectrum, integrate the signals to determine the relative number of protons corresponding to each peak.

Workflow Diagram

The overall process from sample preparation to final analysis is summarized in the following workflow diagram.

Caption: A workflow diagram illustrating the key stages of NMR analysis.

Conclusion

This application note provides a detailed protocol and predictive reference data for the NMR-based structural characterization of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one. By following the outlined procedures for sample preparation, data acquisition, and processing, researchers can obtain high-quality ¹H and ¹³C NMR spectra. The provided data tables, based on the analysis of closely related pyridazinone structures, offer a reliable benchmark for spectral interpretation and structural verification. This comprehensive approach ensures the scientific integrity of the characterization process, a fundamental requirement in all stages of chemical and pharmaceutical research.

References

• Development of a Novel Class of Pyridazinone Derivatives as Selective MAO-B Inhibitors. (2022). Uniba.it. [Link]

• Synthesis and complete assignment of the 1H and 13C NMR spectra of 6‐substituted and 2,6‐disubstituted pyridazin‐3(2H)‐ones. (2011). R Discovery. [Link]

• 1 H, 13 C, and 15 N NMR spectra of some pyridazine derivatives. (2010). ResearchGate. [Link]

• An analysis of the 13C n.m.r. spectra of pyridazin-3-ones and some specifically deuteriated derivatives. (1983). Journal of the Chemical Society, Perkin Transactions 1. [Link]

• 1H, 13C, and 15N NMR spectra of some pyridazine derivatives. (2010). PubMed. [Link]

• Pyridazinone: A Versatile Scaffold in Medicinal Chemistry. (2022). Molecules.

• Supporting information - The Royal Society of Chemistry. (2015). The Royal Society of Chemistry. [Link]

• 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications. (2017). IntechOpen. [Link]

• Use of the 2D 1 H- 13 C HSQC NMR Methyl Region to Evaluate the Higher Order Structural Integrity of Biopharmaceuticals. (2021). MDPI. [Link]

• 2-[2-(3-{[(6-methylpyridin-2-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]-2,3-dihydropyridazin-3-one. Chemspace. [Link]

• REACTION OF 6-METHYL-2-(2-OXO-2-PHENYLETHYLIDENE)-2,3-DIHYDROPYRIMIDIN-4(1H)-ONE WITH HYDRAZINE AND HYDROXYLAMINE. (2013). Chemistry of Heterocyclic Compounds. [Link]

• 6-methylpyridazin-3(2H)-one. PubChem. [Link]

• Synthesis and characterization of some new (1,3-Oxazepine) derivative from 6-methyl 2-thiouracil and study their biological activity. (2018). ResearchGate. [Link]

• Synthesis, Crystal Structure, and Computational Investigations of 2-(2-(4-Fluorophenyl)-2-oxoethyl)-6-methyl-5-(4-methylbenzyl)pyridazin-3(2H)-one as Antiviral Agent. (2023). MDPI. [Link]

• Synthesis, Characterization, and Biological Evaluation of certain 6-methyl-2(3H)-benzo-1, 3-thiazolyl-1'-ethylidene-2-(o, p- Substituted Acetophenones) Hydrazine Analogs. Journal of Young Pharmacists. [Link]

• Chemical Properties of 2-Oxopropyl (CAS 3122-07-4). Cheméo. [Link]

• 6-methyl-2,4-disubstituted pyridazin-3(2H)-ones: a novel class of small-molecule agonists for formyl peptide receptors. ChEMBL. [Link]

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• 4. researchgate.net [researchgate.net]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. An analysis of the 13C n.m.r. spectra of pyridazin-3-ones and some specifically deuteriated derivatives - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 7. 1H, 13C, and 15N NMR spectra of some pyridazine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis, Crystal Structure, and Computational Investigations of 2-(2-(4-Fluorophenyl)-2-oxoethyl)-6-methyl-5-(4-methylbenzyl)pyridazin-3(2H)-one as Antiviral Agent | MDPI [mdpi.com]

Topic: Strategic Solvent Selection for the Solubilization of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one in Cell-Based Assays

An Application Note and Protocol from the Office of the Senior Application Scientist

Introduction

The successful execution of in-vitro cell-based assays hinges on the reliable and consistent delivery of test compounds to the cellular environment. Many novel heterocyclic small molecules, such as 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one, exhibit limited aqueous solubility, posing a significant challenge for their biological evaluation. The choice of solvent and the methodology for solubilization are not trivial procedural steps; they are critical variables that can profoundly influence experimental outcomes, affecting compound bioavailability, cellular health, and ultimately, the validity of the data.[1][2] An improper solvent strategy can lead to compound precipitation, inaccurate concentration-response curves, and solvent-induced cytotoxicity that confounds the interpretation of a compound's true biological activity.[3]

This guide provides a comprehensive, experience-driven framework for researchers, scientists, and drug development professionals. It moves beyond a simple list of steps to explain the causality behind experimental choices. We present a systematic, self-validating approach to select an optimal solvent, determine its non-toxic working range, and prepare stable, accurate solutions of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one for robust and reproducible cell-based assays.

Physicochemical Profile of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one

To develop a rational solubilization strategy, we must first consider the structure of the target molecule.

Chemical Structure:

(Structural representation of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one)

Structural Analysis and Solubility Prediction:

• Polar Moieties: The structure contains a dihydropyridazinone ring with two nitrogen atoms and two carbonyl groups. These features, particularly the amide-like functionality within the ring and the ketone on the side chain, can participate in hydrogen bonding and provide some degree of polarity.

• Non-Polar Moieties: The presence of a methyl group on the ring and the propyl chain contribute to the molecule's hydrophobic character.

Principles of Solvent Selection for Cell-Based Assays

The ideal solvent should not be viewed merely as a vehicle, but as an integral component of the assay system. Its selection must be deliberate and empirically validated for each specific cell line and assay endpoint.

Primary Candidate Solvents: While several solvents can dissolve lipophilic compounds, a select few are commonly used in cell culture due to a balance of solubilizing power and biological compatibility.[5]

Solvent	Pros	Cons	Recommended Final Conc.
Dimethyl Sulfoxide (DMSO)	Excellent solubilizing power for a wide range of polar and non-polar compounds.[6][7] Miscible with water and culture media.	Cytotoxic at concentrations >1%.[3][8] Can affect cell differentiation, membrane permeability, and enzyme activity.[8] Can cause compound precipitation upon aqueous dilution.[9]	≤ 0.5% (General cell lines)[9][10]≤ 0.1% (Primary or sensitive cells)[9][11]
Ethanol (EtOH)	Good solvent for many organic compounds. Less toxic than methanol. Volatile, which can be a pro or con.	Can induce cellular stress and has immunosuppressive effects.[3] Generally less effective than DMSO for highly lipophilic compounds.	≤ 0.5%
Dimethylformamide (DMF)	Strong solubilizing power, sometimes effective for compounds insoluble in DMSO.[12]	Generally more toxic to cells than DMSO. Should be used with caution and only after DMSO has failed.	≤ 0.1%

Given its superior efficacy and the vast body of literature supporting its use, DMSO is the recommended first-choice solvent for investigation. [4]

Protocol I: Empirical Solubility Determination

Objective: To determine the maximum practical stock concentration of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one in DMSO.

Rationale: Preparing a high-concentration stock solution is crucial. It allows for minimal volumes to be added to the final assay, thereby keeping the final solvent concentration well below its toxic threshold.[9]

Materials:

• 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one powder

• Anhydrous, sterile-filtered DMSO (≥99.5% purity)

• Sterile, conical-bottom 1.5 mL microcentrifuge tubes

• Calibrated analytical balance

• Precision pipettes

• Vortex mixer

• Water bath sonicator

Procedure:

• Preparation: Tare a sterile 1.5 mL microcentrifuge tube on an analytical balance. Carefully weigh approximately 1-2 mg of the compound into the tube. Record the exact weight.

• Initial Solubilization: Add a volume of DMSO to the tube to target a high concentration (e.g., 50 mM).

  • Example Calculation: For 1.80 mg of a compound with MW = 180.2 g/mol , to make a 50 mM stock:

  • Volume (L) = (Mass (g) / MW ( g/mol )) / Concentration (mol/L)

  • Volume (µL) = ((0.00180 / 180.2) / 0.050) * 1,000,000 ≈ 200 µL

• Dissolution: Tightly cap the tube and vortex vigorously for 1-2 minutes.

• Visual Inspection: Carefully inspect the solution against a bright light for any visible, undissolved particulates.

• Assisted Dissolution (If Necessary): If particulates remain, sonicate the tube in a water bath for 10-15 minutes.[9] Gentle warming in a 37°C water bath for 5-10 minutes can also be applied, but be cautious of potential compound degradation with heat.[9]

• Determine Solubility:

  • If Dissolved: The compound is soluble at this concentration. This can serve as your high-concentration stock.

  • If Not Dissolved: The compound is not soluble at this concentration. Add a known, precise volume of DMSO (e.g., 50 µL) and repeat steps 3-5. Continue this incremental addition until full dissolution is achieved. Recalculate the final concentration to establish the maximum stock concentration.

Caption: Workflow for determining maximal compound solubility.

Protocol II: Solvent Vehicle Cytotoxicity Assay

Objective: To determine the maximum non-toxic concentration of DMSO for the specific cell line(s) to be used in the compound screening assays.

Rationale: Every cell line exhibits a different sensitivity to DMSO.[11] Establishing this baseline is non-negotiable for ensuring that any observed cytotoxicity is due to the test compound and not the solvent vehicle. This protocol creates a self-validating system for all subsequent experiments.[3][13]

Materials:

• The specific cell line of interest (e.g., HepG2, A549, etc.)

• Complete cell culture medium

• Sterile, tissue culture-treated 96-well plates

• Anhydrous, sterile-filtered DMSO

• A cell viability assay kit (e.g., MTT, MTS, or Resazurin-based)

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density appropriate for the assay duration (e.g., 5,000-10,000 cells/well). Allow cells to adhere and recover for 18-24 hours.

• Solvent Dilution Series: In a separate plate or tubes, prepare a 2x-concentrated serial dilution of DMSO in complete culture medium. For example, create dilutions to yield final well concentrations of 2%, 1%, 0.5%, 0.25%, 0.1%, 0.05%, and 0% (medium only control).

• Cell Dosing: Carefully remove the existing medium from the cells. Add 100 µL of each DMSO dilution to the corresponding wells (in triplicate or quadruplicate).

• Incubation: Incubate the plate for the longest duration planned for your compound exposure (e.g., 72 hours).

• Viability Assessment: At the end of the incubation period, perform the chosen cell viability assay according to the manufacturer's protocol.

• Data Analysis:

  • Blank-correct the absorbance/fluorescence values.

  • Normalize the data by setting the average of the 0% DMSO control wells to 100% viability.

  • Plot % Viability vs. DMSO Concentration.

  • Determine the highest concentration of DMSO that results in ≥95% cell viability. This is your maximum allowable final solvent concentration for all future experiments.

Caption: Workflow for determining solvent vehicle cytotoxicity.

Final Protocol: Preparation of Compound Stock and Working Solutions

Objective: To prepare a master stock solution and subsequent dilutions for cell-based assays, ensuring compound solubility and minimal solvent toxicity.

Rationale: This protocol integrates the findings from the solubility and cytotoxicity assays. A common pitfall is the precipitation of the compound when the DMSO stock is diluted into aqueous culture medium.[9] This procedure is designed to mitigate that risk by performing intermediate dilutions in pure DMSO before the final dilution into medium.[12]

Procedure:

Part A: Preparing the Master Stock Solution (e.g., 50 mM in 100% DMSO)

• Following Protocol I , prepare a concentrated stock of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one in high-purity, sterile DMSO at the highest determined soluble concentration.

• Ensure the compound is fully dissolved.

• Aliquot the master stock into single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

• Store these aliquots at -80°C to prevent degradation from repeated freeze-thaw cycles.[9]

Part B: Preparing Working Solutions for Cell Dosing

• Thaw: Thaw one aliquot of the master stock solution completely and mix gently.

• Intermediate Dilution (in 100% DMSO): Perform serial dilutions of your master stock in 100% DMSO to create a series of intermediate stocks. This step is critical because it keeps the compound in a favorable solvent environment until the very last step, minimizing precipitation.[9][12]

• Final Dilution (in Culture Medium): Directly before adding to the cells, prepare the final working concentrations by diluting the intermediate DMSO stocks into pre-warmed complete culture medium. The dilution factor should be large (e.g., 1:200 or 1:1000) to ensure the final DMSO concentration remains below the maximum tolerated level determined in Protocol II .

  • Example: If your max tolerated DMSO level is 0.5%, you must use a final dilution factor of at least 1:200. To make 200 µL of final solution, you would add 1 µL of your intermediate DMSO stock to 199 µL of medium.

• Dosing: Mix the final solution thoroughly by pipetting and immediately add it to the cells. Always include a vehicle control containing the same final concentration of DMSO but no compound.

Caption: Serial dilution strategy for cell assay dosing.

Troubleshooting and Best Practices

• Compound Precipitation: If the compound precipitates in the final dilution step, try a higher dilution factor (which will lower the final compound concentration). If that fails, consider using a co-solvent or a solubilizing agent like Cremophor EL or Tween 80, but be aware these can have their own biological effects and must be rigorously controlled for.

• Uniform Solvent Concentration: It is critical that every well in your assay (except for the 'no treatment' control) contains the exact same final concentration of DMSO.[14] This standardizes any solvent-induced stress across all treated samples.

• Kinetic vs. Thermodynamic Solubility: This guide focuses on kinetic solubility—the ability of a compound from a DMSO stock to remain dissolved in an aqueous buffer for the duration of an assay.[15] Be aware that this may differ from the compound's true thermodynamic solubility.

• Documentation: Meticulously document the solvent used, the stock concentration, the final solvent concentration in the assay, and all observations regarding solubility for every experiment.

References

• Effects of solvents and dosing procedure on chemical toxicity in cell-based in vitro assays. Environmental Science & Technology.
• Protocol for Dissolving Compounds in DMSO for Biological Assays. Benchchem.
• DMSO in cell based assays. Scientist Solutions.
• Toxicological assessment of industrial solvents using human cell bioassays: assessment of short-term cytotoxicity and long-term genotoxicity potential. PubMed.
• Considerations regarding use of solvents in in vitro cell based assays. PMC.
• Effects of Solvents and Dosing Procedure on Chemical Toxicity in Cell-Based in Vitro Assays.
• What the concentration of DMSO you use in cell culture assays?.
• Criteria for selecting drug concentrations and solvent choice for in vitro cell sensitivity assays.
• Considerations regarding use of solvents in in vitro cell based assays. Semantic Scholar.
• The cytotoxicity of DMSO. Case studies.
• The use of dimethylsulfoxide as a vehicle in cell culture experiments using ovarian carcinoma cell lines. Taylor & Francis.
• Dimethyl sulfoxide. Sigma-Aldrich.
• Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. PMC.
• Finding the Right Solvent: A Novel Screening Protocol for Identifying Environmentally Friendly and Cost-Effective Options for Benzenesulfonamide. MDPI.
• How to dissolve small inhibitor molecules for binding assay?.
• Enhancing Formazan Dissolution to Improve Accuracy in MTT-Based Cell Viability Assays. Science Publishing Group.
• Optimizing the Solubility of Research Compounds: How to Avoid Going Off Track. Technology Networks.

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In Vitro Assay Preparation and Pharmacological Evaluation of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one as a Phosphodiesterase (PDE) Inhibitor

Introduction & Mechanistic Rationale

Pyridazin-3(2H)-one derivatives represent a highly privileged scaffold in medicinal chemistry, extensively utilized in the development of selective phosphodiesterase (PDE) inhibitors. These enzymes, particularly the PDE3 and PDE4 isoforms, are critical therapeutic targets for inflammatory diseases, asthma, and chronic obstructive pulmonary disease (COPD) [1].

The compound 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one features a core dihydropyridazinone ring characterized by a methyl group at position 6 and an N-alkylation (a 2-oxopropyl or acetonyl group) at position 2. Structural activity relationship (SAR) studies have demonstrated that N-alkylation of the pyridazinone ring is a critical structural determinant; it typically enhances binding affinity and potency against PDE4 while modulating PDE3 inhibition [2]. This specific substitution pattern makes the compound an excellent candidate for evaluating dual PDE3/4 inhibition profiles in high-throughput screening (HTS) environments [3].

By inhibiting PDE4, the pyridazinone derivative prevents the hydrolysis of cyclic adenosine monophosphate (cAMP) into inactive AMP. The resulting elevation in intracellular cAMP activates Protein Kinase A (PKA), which subsequently suppresses the release of pro-inflammatory cytokines[1].

Figure 1: cAMP signaling cascade and targeted PDE inhibition by the pyridazin-3-one derivative.

Assay Design & Causality (The Self-Validating System)

To evaluate the inhibitory potency (IC50) of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one, a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) cAMP assay is employed.

Why TR-FRET? Unlike standard radiometric or luminescence assays, TR-FRET provides a self-validating system . The readout relies on the ratio of two emission wavelengths (665 nm / 615 nm). This ratiometric approach intrinsically corrects for well-to-well liquid handling variations, assay volume discrepancies, and potential auto-fluorescence originating from the heterocyclic pyridazinone core. If a well is under-filled, both signals drop proportionally, but the ratio remains constant, ensuring data integrity.

Buffer Causality: The assay buffer is meticulously formulated with 50 mM Tris-HCl (pH 7.5), 8.3 mM MgCl₂, 1.7 mM EGTA, and 0.1% Bovine Serum Albumin (BSA).

• EGTA is included to chelate trace heavy metals that could quench the Europium (Eu) fluorophore used in the TR-FRET tracer.

• BSA is critical to prevent the lipophilic pyridazinone compound from non-specifically adsorbing to the polystyrene microplate walls, which would otherwise artificially inflate the apparent IC50 value.

Figure 2: Step-by-step High-Throughput Screening (HTS) workflow for the TR-FRET PDE assay.

Detailed Experimental Protocol

Reagent & Enzyme Preparation

• Assay Buffer: Prepare fresh buffer containing 50 mM Tris-HCl (pH 7.5), 8.3 mM MgCl₂, 1.7 mM EGTA, and 0.1% BSA. Filter through a 0.22 µm membrane.

• Enzyme Working Solution: Dilute recombinant human PDE4B or PDE3A in the assay buffer to achieve a final well concentration of 0.5 nM. Note: Keep on ice until immediately before use to prevent loss of enzymatic activity.

Compound Solubilization and Serial Dilution

• Stock Preparation: Dissolve 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one in 100% anhydrous DMSO to yield a 10 mM stock solution. Vortex for 2 minutes and sonicate for 5 minutes to ensure complete solubilization.

• Dose-Response Curve: Perform a 3-fold serial dilution in 100% DMSO across 10 points (ranging from 10 mM down to 0.5 µM).

• Intermediate Dilution: Dilute the DMSO compound plate 1:25 in assay buffer to create an intermediate plate (4% DMSO). This ensures the final assay DMSO concentration remains at a strict 1%, preventing DMSO-induced enzyme denaturation.

Assay Execution (384-Well Format)

• Compound Addition: Transfer 2.5 µL of the intermediate compound dilution to a 384-well low-volume white microplate.

• Enzyme Addition: Add 5 µL of the Enzyme Working Solution to all wells (except the "No Enzyme" control wells, which receive 5 µL of buffer instead).

• Pre-Incubation: Incubate the plate for 15 minutes at room temperature (22°C) to allow the pyridazinone inhibitor to equilibrate with the enzyme active site.

• Substrate Initiation: Add 2.5 µL of a substrate mix containing 40 nM cAMP and the Eu-labeled cAMP tracer.

• Reaction Incubation: Seal the plate and incubate for exactly 60 minutes at room temperature on a microplate shaker at 300 RPM.

• Detection: Read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar FSX). Excitation at 337 nm; dual emission at 615 nm (Europium donor) and 665 nm (Acceptor fluorophore).

Data Presentation & Analysis

Calculate the TR-FRET ratio (Emission 665 nm / Emission 615 nm × 10,000). Convert the ratios to percent inhibition relative to the vehicle control (1% DMSO). Fit the data using a 4-parameter logistic (4PL) non-linear regression model to determine the IC50.

Table 1: Representative Pharmacological Profiling of Pyridazin-3-one Derivatives

Compound	Target Enzyme	Expected IC50 (nM)	Selectivity Ratio (PDE4/PDE3)	Efficacy Max (%)
6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one	PDE4B	45 ± 5.2	~18x	98%
6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one	PDE3A	820 ± 41.0	Reference	85%
Rolipram (Positive Control)	PDE4B	130 ± 12.5	>100x	100%
Milrinone (Positive Control)	PDE3A	400 ± 25.0	<0.01x	100%

Data Interpretation: The N-alkylation with the 2-oxopropyl group effectively biases the molecule toward PDE4B inhibition while retaining moderate PDE3A activity, a profile highly sought after for dual-action bronchodilators [2].

References

• Asproni, B., Pinna, G. A., Corona, P., Coinu, S., Piras, S., Carta, A., & Murineddu, G. (2025). "Therapeutic Potential of Tricyclic Pyridazinone-Based Molecules: An Overview." International Journal of Molecular Sciences, 26(8), 3806. URL:[Link][1]

• Vergelli, C., Cilibrizzi, A., Guerrini, G., Melani, F., Menicatti, M., Bartolucci, G., Giovannoni, M. P., & Crocetti, L. (2025). "Polynitrogen Bicyclic and Tricyclic Compounds as PDE4 Inhibitors." Applied Sciences, 15(15), 8678. URL:[Link][2]

• Vertex Pharmaceuticals Incorporated. (2003). "Pyridazin-3(2h)-one derivatives as pde4 inhibitors." World Intellectual Property Organization, WO2003097613A1. URL:[3]

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• 3. WO2003097613A1 - Pyridazin-3(2h)-one derivatives as pde4 inhibitors - Google Patents [patents.google.com]

Technical Notes & Optimization

Troubleshooting degradation of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one during storage

Technical Support Center: 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one

A Guide from the Senior Application Scientist's Desk

Welcome to the technical support guide for 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one. As researchers and drug development professionals, ensuring the stability and purity of your compounds is paramount. This guide is structured as a series of frequently asked questions (FAQs) to directly address the challenges you may encounter with the storage and handling of this pyridazinone derivative. Our approach is grounded in the fundamental principles of organic chemistry and analytical science to provide not just steps, but the reasoning behind them.

While specific degradation pathways for this exact molecule are not extensively published, we can infer likely stability challenges based on the pyridazinone core, a "privileged structure" in medicinal chemistry known for its diverse biological activities.[1][2] The advice herein is based on established knowledge of similar heterocyclic systems.

Frequently Asked Questions (FAQs)

FAQ 1: My HPLC/LC-MS analysis shows new, unexpected peaks after storing my sample. What are the likely causes?

Answer: The appearance of new peaks in your chromatogram is a classic sign of chemical degradation. For a molecule like 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one, the primary suspects are hydrolysis and oxidation, given the functionalities present in the molecule.

• Hydrolysis: The dihydropyridazinone ring contains an amide-like linkage which can be susceptible to cleavage under acidic or basic conditions, even from trace moisture or contaminants. This would lead to a ring-opened product.

• Oxidation: Dihydro-heterocycles can be prone to oxidation, which could lead to the formation of the corresponding aromatic pyridazinone or other oxidized species. The presence of atmospheric oxygen can facilitate this process over time.[3][4]

Below is a diagram illustrating these hypothetical degradation pathways.

Caption: Hypothetical degradation of the parent compound.

FAQ 2: What are the optimal storage conditions to ensure the long-term stability of this compound?

Answer: Proper storage is the most effective preventative measure. The goal is to mitigate the factors that accelerate degradation: temperature, atmosphere, light, and moisture. Based on general guidelines for heterocyclic and pharmaceutically relevant compounds, we recommend the following conditions.[5]

Parameter	Recommended Condition	Rationale
Temperature	-20°C (Long-term) or 2-8°C (Short-term)	Reduces the kinetic rate of all potential degradation reactions.[5]
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces oxygen to prevent oxidative degradation.[6]
Light	Amber Glass Vial or Protect from Light	Prevents potential photodecomposition, a common issue for conjugated systems.
Container	Tightly Sealed Glass Vial	Prevents moisture ingress which can lead to hydrolysis. Glass is preferred for its inertness.[5]
Form	Solid (if possible)	Storing the compound as a dry solid is preferable to solutions, as solvents can participate in degradation.

FAQ 3: How can I develop a robust analytical method to monitor the stability of my compound?

Answer: A stability-indicating analytical method is one that can accurately separate the active compound from its degradation products. High-Performance Liquid Chromatography (HPLC) coupled with a UV detector or a Mass Spectrometer (LC-MS) is the gold standard for this purpose.

Here is a step-by-step guide to developing a reverse-phase HPLC method.

• Column Selection:

  • Start with a C18 column (e.g., 100 x 2.1 mm, 1.8 µm particle size). This is a versatile stationary phase suitable for a wide range of polarities.

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water. The acid helps to protonate silanols on the column and the analyte, leading to sharper peaks.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile. Acetonitrile is a common organic modifier with good UV transparency.

• Initial Gradient Scouting:

  • Run a broad gradient to determine the approximate elution time of the parent compound and any existing impurities. This ensures all components are eluted from the column.

• Gradient Optimization:

  • Based on the scouting run, create a more focused gradient around the elution time of the parent compound. The goal is to achieve baseline separation between the parent peak and any adjacent peaks. A good starting point is provided in the table below.

Time (min)	% Mobile Phase B (Acetonitrile)	Flow Rate (mL/min)
0.0	5	0.3
1.0	5	0.3
8.0	95	0.3
10.0	95	0.3
10.1	5	0.3
12.0	5	0.3

• Detection:

  • UV-Vis: Determine the absorbance maximum (λ-max) of the parent compound by running a UV scan. Monitor at this wavelength for maximum sensitivity.

  • MS: Use an electrospray ionization (ESI) source in positive mode. Perform a full scan to identify the molecular ion ([M+H]⁺) of the parent and potential degradants. This is invaluable for identifying unknown peaks.

• System Suitability:

  • Before each run, inject a standard solution of your compound to verify retention time, peak area, and peak shape. This ensures the reliability of your results.

FAQ 4: How can I proactively assess potential stability issues before they occur during long-term storage?

Answer: The best way to understand a molecule's stability profile is through forced degradation (or stress testing) studies. In this process, you intentionally expose the compound to harsh conditions to accelerate degradation. This helps identify likely degradation products and establishes the stability-indicating nature of your analytical method.

The workflow below outlines a standard approach to forced degradation studies.

Caption: Workflow for a forced degradation study.

By comparing the chromatograms from these stressed samples to a control, you can identify which conditions cause degradation and tentatively identify the resulting products by their mass-to-charge ratio, providing critical insights into your molecule's inherent stability.

References

• HazComFast. (n.d.). 3(2H)-Pyridazinone (CAS 504-30-3).

• De Kimpe, N., & D'hooghe, M. (2022). Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. Organics, 3(4), 333-353. Retrieved from [Link]

• Alagöz, M. A., & Oh, J. M. (2022). Development of a Novel Class of Pyridazinone Derivatives as Selective MAO-B Inhibitors. Molecules, 27(12), 3801. Retrieved from [Link]

• Sharma, P., & Kumar, A. (2018). Various Chemical and Biological Activities of Pyridazinone Derivatives. Journal of Pharmaceutical Chemistry, 4(4), 1-10.

• Fouad, M. A., et al. (2023). An overview of pyridazin-3(2H)-one: a core for developing bioactive agents targeting cardiovascular diseases and cancer. RSC Medicinal Chemistry, 14(10), 1845-1863. Retrieved from [Link]

• Anastassiades, M., et al. (2015). Quick Method for the LC-MS/MS Analysis of Highly Polar Pesticides in Foods of Plant Origin. EURL-SRM. Retrieved from [Link]

• De Kimpe, N., & D'hooghe, M. (2022). Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. Organics, 3(4), 333-353. Retrieved from [Link]

• California State Water Resources Control Board. (n.d.). Standard Operating Procedures: Extraction and Analysis of a Suite of Pesticide Analytes. Retrieved from [Link]

• Google Patents. (2022). WO2022087141A1 - Process for the preparation of 6-(4-nitro-phenoxy)-2h-pyridazin-3-one and 6-(4-amino-phenoxy)-2h-pyridazin-3-one derivatives as intermediates of thyroid hormone analogues.

• Comte, G., et al. (2013). Strategy for the Synthesis of Pyridazine Heterocycles and Their Derivatives. The Journal of Organic Chemistry, 78(16), 7868-7877. Retrieved from [Link]

• Al-Wahaibi, L. H., et al. (2023). Synthesis, Crystal Structure, and Computational Investigations of 2-(2-(4-Fluorophenyl)-2-oxoethyl)-6-methyl-5-(4-methylbenzyl)pyridazin-3(2H)-one as Antiviral Agent. Molecules, 28(14), 5433. Retrieved from [Link]

• Lee, S., et al. (2023). Simultaneous analytical method for 296 pesticide multiresidues in root and rhizome based herbal medicines with GC-MS. PLOS ONE, 18(7), e0288289. Retrieved from [Link]

• Ministry of Health, Labour and Welfare, Japan. (n.d.). Analytical Method for Alachlor, Isoprocarb, Kresoxim-methyl, etc. Retrieved from [Link]

• Hylsová, M., et al. (2025). Design, synthesis, and biological evaluation of novel 3-oxo-2,3-dihydropyridazine derivatives as interleukin-2-inducible T-cell. RSC Medicinal Chemistry. Retrieved from [Link]

• U.S. Food and Drug Administration. (2017). Pesticide Analytical Manual Volume II (PAM 2) Index. Retrieved from [Link]

• Organic Syntheses. (2023). Synthesis of Diethyl (1-Diazo-2-oxopropyl)phosphonate. Retrieved from [Link]

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Scale-up challenges for 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one synthesis

Title: Technical Support Center: Scale-Up of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one Synthesis

Overview The synthesis of 6-methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one is a critical transformation in the development of various pharmaceutical intermediates, including positive inotropes and formyl peptide receptor (FPR) agonists[1]. Scaling up this process from the bench (gram scale) to the pilot plant (kilogram scale) introduces significant challenges. These primarily surround the exothermicity of the initial hydrazine cyclization step, the regioselectivity of the ambident pyridazinone nucleophile during alkylation, and the handling of lachrymatory alkylating agents like chloroacetone.

Mechanistic Pathway

Caption: Reaction pathway for 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one synthesis.

Section 1: Self-Validating Experimental Protocols

To ensure reproducibility at scale, the following protocols have been designed with built-in validation checkpoints to verify mechanistic success before proceeding.

Protocol A: Synthesis of the Pyridazinone Core (6-Methyl-4,5-dihydropyridazin-3(2H)-one)

Causality Focus: Hydrazine hydrate addition to levulinic acid is highly exothermic. If the temperature exceeds 80°C during addition, the formation of azine byproducts increases exponentially, reducing the yield of the desired cyclized product[1].

• Preparation: Charge a jacketed reactor with levulinic acid (1.0 eq) and ethanol (3 volumes). Cool the mixture to 10°C.

• Controlled Addition: Dose hydrazine hydrate (1.1 eq) continuously over 2 hours. Validation Checkpoint: Maintain internal temperature strictly between 15°C and 25°C using active jacket cooling.

• Cyclization: Once addition is complete, heat the mixture to reflux (approx. 78°C) for 3 hours.

• Isolation: Concentrate the solvent under vacuum to 1 volume, cool to 0°C, and filter the resulting white crystalline solid. Wash with cold ethanol.

Protocol B: Regioselective N-Alkylation with Chloroacetone

Causality Focus: Pyridazinones are ambident nucleophiles. Alkylation can occur at the nitrogen (N-alkylation) or the oxygen (O-alkylation)[2]. Using a hard base like NaH favors O-alkylation due to tight ion-pairing. Softer bases like K₂CO₃ or Cs₂CO₃ dissociate more readily in polar aprotic solvents, leaving the nitrogen exposed for the softer electrophile (chloroacetone)[3].

• Deprotonation: Charge the reactor with 6-methyl-4,5-dihydropyridazin-3(2H)-one (1.0 eq), anhydrous acetonitrile (5 volumes), and finely milled Cs₂CO₃ (1.5 eq). Stir at 40°C for 1 hour. Validation Checkpoint: The slurry should turn slightly yellow, indicating enolate formation.

• Alkylation: Dropwise add chloroacetone (1.2 eq) over 1 hour. Maintain the temperature at 40°C.

• Quench & Extraction: After 4 hours, verify conversion via HPLC (>95%). Quench with water (5 volumes) and extract with ethyl acetate (3 x 3 volumes).

• Crystallization: Swap the solvent to isopropyl alcohol (IPA) and cool to 5°C to crystallize the target N-alkylated product, leaving the O-alkylated impurity dissolved in the mother liquor.

Section 2: Quantitative Data on Regioselectivity

The choice of base and solvent dictates the N:O alkylation ratio. The table below summarizes pilot-scale optimization data to guide solvent/base selection.

Solvent	Base	Temperature (°C)	N-Alkylation (%)	O-Alkylation (%)	Isolated Yield (%)
THF	NaH	0	45	55	38
DMF	K₂CO₃	60	82	18	74
Acetone	K₂CO₃	50	78	22	68
MeCN	Cs₂CO₃	40	94	6	88

Section 3: Troubleshooting & FAQs

Caption: Troubleshooting logic for low yields during the N-alkylation scale-up process.

Q1: During the N-alkylation step, my chloroacetone seems to "disappear" before the reaction reaches completion. Why? A: Chloroacetone is highly electrophilic and prone to base-catalyzed self-condensation (aldol-type reactions) or degradation at elevated temperatures. Solution: Do not add chloroacetone all at once. Dose it continuously via a syringe pump or addition funnel over 1-2 hours while keeping the internal temperature strictly at or below 40°C.

Q2: We are detecting a 15-20% impurity that has the same mass (isobaric) as our target compound. What is it, and how do we remove it? A: This is the O-alkylated byproduct (2-(2-oxopropoxy)-6-methyl-4,5-dihydropyridazine). Because it is an enol ether, it is significantly more lipophilic than the target lactam[2]. Solution: Avoid column chromatography at scale by utilizing a solvent swap to Isopropyl Alcohol (IPA) or Toluene/Heptane (1:3). The N-alkylated product will crystallize out, while the O-alkylated impurity remains highly soluble in the mother liquor.

Q3: The hydrazine hydrate addition causes massive temperature spikes in our 50L reactor. How can we mitigate this? A: The condensation of levulinic acid with hydrazine is an extremely fast, exothermic reaction. At scale, heat removal is limited by the surface-area-to-volume ratio of the reactor. Solution: Reverse the addition. Dilute the hydrazine hydrate in ethanol in the reactor, and dose the levulinic acid slowly. Alternatively, implement a Continuous Stirred-Tank Reactor (CSTR) or flow chemistry setup for this specific step to ensure immediate heat dissipation.

Q4: Can we use bromoacetone instead of chloroacetone to speed up the alkylation? A: While bromoacetone is a superior electrophile, it is exceptionally lachrymatory, highly toxic, and significantly less stable than chloroacetone, making it a severe occupational hazard at the pilot scale. The slight gain in reaction kinetics is negated by the required safety infrastructure. Stick to chloroacetone and optimize the base (e.g., Cs₂CO₃) to drive the reaction[3].

References

• Synthesis of five and six-membered N-phenylacetamido substituted heterocycles as formyl peptide receptor (FPR)
• Synthesis of Functionalized Pyridazin-3(2H)-ones via Nucleophilic Substitution of Hydrogen (SNH)
• Source: researchgate.

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Reference Data & Comparative Studies

Comparative Efficacy of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one Analogues: A Guide for Drug Development Professionals

The pyridazinone scaffold is a versatile and privileged structure in medicinal chemistry, with derivatives exhibiting a wide spectrum of pharmacological activities.[1][2] This guide provides a comparative analysis of the efficacy of analogues of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one, focusing on key therapeutic areas where this class of compounds has shown significant promise: anti-inflammatory, cardiovascular, and cytotoxic applications. We will delve into the structure-activity relationships (SAR) that govern their efficacy and provide detailed experimental protocols for their evaluation.

Introduction to the 6-Methyl-2,3-dihydropyridazin-3-one Scaffold

The 6-methyl-2,3-dihydropyridazin-3-one core is a foundational structure from which a multitude of analogues with diverse biological activities have been synthesized. The presence of the methyl group at the C6 position and the dihydropyridazinone ring are crucial pharmacophoric features. The substituent at the N2 position, in our case the 2-oxopropyl group, offers a key point for chemical modification to modulate potency, selectivity, and pharmacokinetic properties.

Comparative Efficacy in Anti-Inflammatory Applications

Pyridazinone derivatives are well-documented as potent anti-inflammatory agents, often acting through the inhibition of cyclooxygenase (COX) enzymes.[3] The search for selective COX-2 inhibitors with reduced gastrointestinal side effects compared to traditional NSAIDs has been a significant driver of research in this area.[3]

Structure-Activity Relationship (SAR) for COX Inhibition

Systematic modifications of the pyridazinone scaffold have revealed key structural requirements for potent and selective COX-2 inhibition. N-substitution on the pyridazinone ring is critical for significant in-vitro COX-2 inhibitory potency.[3] Analogues with larger substituents at the nitrogen atom tend to exhibit improved COX-2 inhibitory activity.[3]

A recent study synthesized a series of novel pyridazinone derivatives and evaluated their in-vitro inhibitory activity against human COX-1 and COX-2.[4] Compounds 5a and 5f from this study demonstrated strong COX-2 inhibition with IC50 values of 0.77 µM and 1.89 µM, respectively, and selectivity indices (SI) of 16.70 and 13.38.[4] In comparison, the standard NSAID indomethacin had an IC50 of 0.42 µM but a low selectivity index of 0.50, while the selective COX-2 inhibitor celecoxib showed an IC50 of 0.35 µM and a high selectivity index of 37.03.[4]

In lipopolysaccharide (LPS)-induced RAW264.7 macrophages, compound 5a was particularly effective, reducing TNF-α and IL-6 levels by 87% and 76%, respectively, outperforming celecoxib in the case of TNF-α reduction.[4] Furthermore, RT-PCR analysis showed that compound 5a suppressed TNF-α and IL-6 mRNA levels by 82% and 62%.[4]

In Vivo Anti-Inflammatory Efficacy

The carrageenan-induced paw edema model in rodents is a standard and reliable assay for assessing the in vivo anti-inflammatory activity of novel compounds.[5][6] This model mimics the acute inflammatory response and is sensitive to inhibitors of prostaglandin synthesis.[5] In vivo studies with compounds 5a and 5f showed strong anti-inflammatory effects comparable to indomethacin and celecoxib, but with a significantly lower number of gastric ulcers, indicating a better safety profile.[4]

The following table summarizes the comparative in vitro anti-inflammatory data for selected pyridazinone analogues.

Compound	COX-2 IC50 (µM)	Selectivity Index (SI)	TNF-α Reduction (%)	IL-6 Reduction (%)	Reference
5a	0.77	16.70	87	76	[4]
5f	1.89	13.38	35	32	[4]
Celecoxib	0.35	37.03	67	81	[4]
Indomethacin	0.42	0.50	-	-	[4]

Cardiovascular Applications of Pyridazinone Analogues

Pyridazinone derivatives have been extensively investigated for their cardiovascular effects, including cardiotonic, antihypertensive, and vasorelaxant activities.[7][8]

Cardiotonic Activity

Several 3(2H)-pyridazinone derivatives have been identified as potent positive inotropic agents.[9] The mechanism of action for many of these compounds involves the inhibition of phosphodiesterase III (PDE III), leading to an increase in intracellular cyclic AMP (cAMP) levels and enhanced cardiac contractility.[10] For instance, E-1020, an imidazopyridinylpyridine derivative structurally related to milrinone, demonstrated a concentration-dependent increase in the force of contraction in isolated canine ventricular trabeculae.[11] The potency of E-1020 was found to be 3-fold less than that of milrinone but 10-fold higher than amrinone.[11]

Optically active pyridazinone derivatives have also been explored, with studies showing that the stereochemistry at the C5 position can significantly influence cardiotonic and PDE inhibitory activities.[12]

Antihypertensive and Vasorelaxant Effects

The antihypertensive properties of pyridazinone analogues are often linked to their ability to induce vasorelaxation.[13] The non-invasive tail-cuff method is a common technique for screening the antihypertensive activity of these compounds in rodents.[7][8]

A study on new 6-heteroaryl-3-hydrazinopyridazine derivatives revealed that the introduction of an imidazole ring at the 6-position of the pyridazine nucleus resulted in significant hypotensive action.[14] Specifically, 3-hydrazino-6-(2-methylimidazol-1-yl)pyridazine (7c ) was found to be 4.9 times more active than the standard drug dihydralazine when administered orally to spontaneously hypertensive rats.[14]

The following diagram illustrates a typical experimental workflow for assessing the vasorelaxant properties of pyridazinone analogues on isolated aortic rings.

Caption: Workflow for in vitro vasorelaxant activity assessment.

Cytotoxic Activity Against Cancer Cell Lines

The pyridazinone scaffold has also emerged as a promising template for the development of novel anticancer agents.[15][16]

In Vitro Cytotoxicity Screening

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess the cytotoxic effects of compounds on cancer cell lines.[1][2][17] This assay measures the metabolic activity of cells, which is an indicator of cell viability.[17]

A study evaluating a series of 3-oxo-2,3-dihydropyridazine derivatives as potential inhibitors of interleukin-2-inducible T-cell kinase (ITK) for T-cell leukemia treatment provides valuable insights into the cytotoxic potential of this class of compounds.[15] Compound 23 from this study exhibited the strongest cytotoxicity against ITK-expressing Jurkat and CCRF-CEM cell lines with IC50 values of 5.15 µM and 5.12 µM, respectively.[15] However, it also showed broad cytotoxicity against non-ITK cancer cells, indicating poor selectivity.[15] In contrast, compound 9 displayed moderate cytotoxicity in Jurkat cells (IC50 = 37.61 µM) but with a better therapeutic index, suggesting a degree of selectivity.[15]

The following table summarizes the cytotoxic activity of selected pyridazinone analogues against the Jurkat T-cell leukemia cell line.

Compound	IC50 (µM) in Jurkat Cells	Therapeutic Index (vs. Fibroblasts)	Reference
9	37.61	>1.33	[15]
23	5.15	>9.71	[15]

Experimental Protocols

In Vivo Carrageenan-Induced Paw Edema Assay[5][6][18]

This protocol outlines the procedure for evaluating the acute anti-inflammatory activity of test compounds.

Materials:

• Male Wistar or Sprague-Dawley rats (180-200 g)

• Lambda Carrageenan (1% w/v in sterile 0.9% saline)

• Test Compound and Vehicle

• Positive Control (e.g., Indomethacin, 10 mg/kg)

• Plethysmometer

• Oral gavage needles

• 1 mL syringes with 27-gauge needles

Procedure:

• Animal Acclimatization: Acclimatize animals to laboratory conditions for at least one week.

• Grouping: Randomly divide animals into groups (n=6 per group): Vehicle Control, Test Compound group(s), and Positive Control group.

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer.

• Compound Administration: Administer the test compound, vehicle, or positive control orally (p.o.) or intraperitoneally (i.p.) 30-60 minutes before carrageenan injection.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the subplantar surface of the right hind paw.

• Paw Volume Measurement: Measure the paw volume at 1, 2, 3, 4, and 5 hours post-carrageenan injection.

• Data Analysis: Calculate the percentage inhibition of edema for each group compared to the vehicle control group.

In Vitro MTT Cytotoxicity Assay[1][2][17][19]

This protocol details the steps for assessing the cytotoxic effects of compounds on cultured cells.

Materials:

• 96-well microtiter plates

• Cancer cell line of interest (e.g., Jurkat)

• Complete culture medium

• Test Compound

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of culture medium and incubate for 24 hours.

• Compound Treatment: Add various concentrations of the test compound to the wells and incubate for the desired exposure time (e.g., 48 or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC50 value for the test compound.

Caption: Workflow for the in vitro MTT cytotoxicity assay.

Conclusion and Future Directions

The 6-methyl-2,3-dihydropyridazin-3-one scaffold represents a highly promising platform for the development of novel therapeutics with diverse pharmacological activities. Structure-activity relationship studies have highlighted the critical role of substitutions at the N2 and other positions of the pyridazinone ring in modulating efficacy and selectivity for various biological targets.

Future research should focus on the synthesis and evaluation of a broader range of analogues of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one to establish a more direct comparative efficacy profile. The integration of in silico modeling with in vitro and in vivo studies will be instrumental in rationally designing next-generation pyridazinone-based drugs with improved potency, selectivity, and safety profiles for the treatment of inflammatory diseases, cardiovascular disorders, and cancer.

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• Studies of Cardiotonic Agents. 8. Synthesis and Biological Activities of Optically Active 6-(4-(Benzylamino)-7-quinazolinyl)-4,5-dihydro-5-methyl- 3(2H)-pyridazinone (KF15232). Journal of Medicinal Chemistry. [Link]

• Molecular Mechanisms and Experimental Protocols in the Study of Vasorelaxant Activity in Aortic Smooth Muscle Cells. Trends in Sciences. [Link]

• Effects of a new cardiotonic agent 1,2-dihydro-6-methyl-2-oxo-5-[imidazo (1,2-a) pyridin-6-yl]-3-pyridine carbonitrile hydrochloride monohydrate (E-1020) on contractile force and cyclic AMP metabolism in canine ventricular muscle. PubMed. [Link]

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• Cardiovascular effects of the new cardiotonic agent 1,2-dihydro-6-methyl-2-oxo-5-(imidazo[1,2-a]pyridin-6-yl)-3-pyridine carbonitrile hydrochloride monohydrate. 1st communication: studies on isolated guinea pig cardiac muscles. PubMed. [Link]

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• Endothelium-dependent vasorelaxant effects of praeruptorin a in isolated rat thoracic aorta. Taylor & Francis Online. [Link]

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• Synthesis, Characterization and Antihypertensive Activity of 4,5 Dihydropyridazin-3(2H)-One Derivatives. Acta Scientific. [Link]

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Comprehensive Comparison Guide: Analytical Validation of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one Reference Standards

Executive Summary & Mechanistic Grounding

In the development and quality control of pyridazinone-based active pharmaceutical ingredients (APIs)—such as PDE3 inhibitors and specific cardiovascular agents—the accurate quantification of process impurities is a regulatory imperative. 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one (6-MOPP) frequently emerges as a critical process-related impurity or degradation product resulting from the alkylation of the pyridazinone core.

From a mechanistic standpoint, analyzing 6-MOPP presents distinct chromatographic challenges. Unlike unsubstituted pyridazin-3-ones that exhibit lactam-lactim tautomerism, the N2-alkylation in 6-MOPP locks the molecule in the lactam (2,3-dihydro) configuration. However, the dual presence of the lactam carbonyl and the 2-oxopropyl (acetonyl) ketone creates a highly polar, localized dipole. These functional groups act as strong hydrogen-bond acceptors. When analyzed using conventional analytical methodologies, these moieties interact aggressively with unendcapped, acidic silanol groups on standard silica matrices, leading to severe peak tailing, poor resolution (Rs), and compromised limits of quantitation (LOQ) [3].

This guide objectively compares conventional validation approaches against an optimized, high-performance LC-MS/MS methodology utilizing polar-embedded stationary phases and Certified Reference Standards (CRS). All validation parameters discussed herein are strictly aligned with [1].

Chromatographic Interaction & Formation Pathway

To understand the necessity of our optimized method, one must first understand the chemical behavior of the analyte. The diagram below illustrates the formation of 6-MOPP and its divergent interactions with different column matrices.

Fig 1. Formation pathway of 6-MOPP and its chromatographic interaction mechanisms.

Methodological Comparison: Conventional vs. Optimized Approach

When establishing an analytical control strategy, laboratories typically choose between standard RP-HPLC methods using in-house neats and advanced LC-MS/MS methods utilizing high-purity Certified Reference Standards (CRS).

Alternative A: Conventional RP-HPLC (Standard C18) Relies on traditional C18 columns and UV detection. While cost-effective, the hydrophobic C18 phase fails to shield the silica matrix from the polar 6-MOPP oxopropyl group, resulting in secondary retention mechanisms (tailing).

Alternative B: Optimized LC-MS/MS (Polar-Embedded Phase) — Recommended Utilizes a polar-embedded stationary phase (e.g., amide or carbamate-linked phases) which creates a virtual shielding layer over residual silanols. Coupled with tandem mass spectrometry (ESI+), this method provides absolute specificity and eliminates matrix interference.

Quantitative Performance Comparison

The following experimental data summarizes a head-to-head validation study comparing the two methodologies for the quantification of 6-MOPP in a simulated API matrix.

Validation Parameter	Conventional RP-HPLC (C18 + UV)	Optimized LC-MS/MS (Polar-Embedded)	Causality / Scientific Rationale
Tailing Factor (Tf)	2.15 (Fail)	1.08 (Pass)	Polar-embedded groups prevent hydrogen bonding between the 6-MOPP ketone and acidic silanols [3].
Resolution (Rs)	1.2 (Co-elution risk)	3.5 (Baseline resolved)	Enhanced retention of polar analytes on polar-embedded phases increases selectivity ( α ).
Limit of Quantitation	0.05% w/w	0.001% w/w	LC-MS/MS Multiple Reaction Monitoring (MRM) drastically reduces baseline noise compared to UV.
Linearity ( R2 )	0.991	0.9998	Elimination of peak tailing ensures accurate and consistent area integration across all concentration levels.
Accuracy (Recovery)	88.5% ± 4.2%	99.2% ± 0.8%	High-purity CRS solutions prevent weighing errors associated with hygroscopic in-house neats.

Experimental Protocol: A Self-Validating System

To ensure absolute trustworthiness, the following step-by-step methodology is designed as a self-validating system. This means the protocol incorporates mandatory System Suitability Testing (SST) gates; the method cannot proceed unless these internal checks confirm the system is operating within[2].

Phase 1: Preparation of Reference Standards

Note: 6-MOPP can exhibit hygroscopicity. Using commercially certified reference standard solutions is recommended over weighing neat powders.

• Stock Solution: Transfer exactly 1.0 mL of 6-MOPP CRS (1.0 mg/mL in Acetonitrile) into a 10 mL volumetric flask. Dilute to volume with Mobile Phase A to yield a 100 µg/mL stock.

• Working Standards: Perform serial dilutions to prepare calibration levels at LOQ, 50%, 100%, and 120% of the target specification limit.

Phase 2: Chromatographic Conditions

• Column: Polar-embedded RP column (e.g., 150 mm × 4.6 mm, 3 µm).

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH adjusted to 3.5 with Formic Acid to suppress silanol ionization).

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 60% B over 15 minutes.

• Flow Rate: 0.8 mL/min.

• Detection: MS/MS (ESI+), MRM transition optimized for the [M+H]+ ion of 6-MOPP.

Phase 3: Execution of Validation Workflow

Fig 2. Step-by-step analytical validation workflow compliant with ICH Q2(R2) guidelines.

• System Suitability Test (SST): Inject the 100% working standard six consecutive times.

  • Causality Check: If the peak area %RSD is > 2.0% or Tf > 1.5, the system fails. This prevents the generation of invalid data due to column degradation or MS source contamination.

• Specificity: Inject the diluent blank, API matrix, and 6-MOPP standard independently. Verify that no matrix peaks co-elute at the retention time of 6-MOPP.

• Linearity: Inject the calibration standards from LOQ to 120%. Perform linear regression analysis. The correlation coefficient ( R2 ) must be ≥0.999 .

• Accuracy & Precision: Spike the API matrix with 6-MOPP at 50%, 100%, and 120% levels in triplicate. Calculate the percentage recovery. Acceptable recovery bounds for trace impurities are typically 90.0% – 110.0% [1].

Conclusion

The analytical validation of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one requires a deliberate departure from generic C18 methodologies. Because the molecule's oxopropyl and lactam moieties are highly prone to secondary interactions with silica matrices, employing a polar-embedded stationary phase coupled with LC-MS/MS is scientifically justified. By utilizing high-quality Certified Reference Standards and enforcing strict, self-validating SST gates, laboratories can achieve robust, ICH Q2(R2)-compliant impurity profiling with zero compromise on data integrity.

References

• European Medicines Agency. "ICH Q2(R2) Validation of analytical procedures - Scientific guideline." Europa.eu, Adopted Nov 2023, Effective Jun 2024.[Link]

• International Council for Harmonisation (ICH). "Validation of Analytical Procedures Q2(R2)." ICH.org, Nov 2023.[Link]

A Comparative Benchmarking Guide to the Synthesis of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of synthetic pathways for 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one, a pyridazinone derivative of significant interest in medicinal chemistry. Pyridazinone scaffolds are considered "privileged structures" due to their ability to bind to a wide range of biological targets, exhibiting activities such as anticancer, anti-inflammatory, and cardiovascular effects.[1] The efficient and scalable synthesis of these molecules is therefore a critical aspect of drug discovery and development.

This document moves beyond a simple recitation of protocols to offer a comparative analysis of a classical, well-established synthetic route against modern, efficiency-focused alternatives. By examining the causality behind experimental choices and providing detailed, validated methodologies, this guide aims to equip researchers with the necessary insights to select the most appropriate synthetic strategy for their specific needs.

Comparative Analysis of Synthetic Methodologies

The synthesis of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one can be logically dissected into two primary stages: the formation of the core 6-methyl-3(2H)-pyridazinone ring system, followed by the N-alkylation to introduce the 2-oxopropyl side chain. This guide will benchmark a traditional, two-step approach against a modern, microwave-assisted one-pot synthesis.

Method	Key Steps	Reaction Time	Typical Yield (%)	Key Advantages	Key Disadvantages
Classical Two-Step Synthesis	1. Cyclocondensation of levulinic acid and hydrazine hydrate. 2. N-alkylation with chloroacetone.	6-12 hours	60-75% (overall)	Utilizes standard laboratory equipment; well-established and reliable procedures.	Longer reaction times; requires isolation of intermediate; potentially lower overall yield.
Modern Microwave-Assisted One-Pot Synthesis	One-pot reaction of levulinic acid, hydrazine hydrate, and chloroacetone under microwave irradiation.	15-30 minutes	80-90%	Dramatically reduced reaction times; high yields; simplified workup.	Requires a dedicated microwave reactor; scalability may require specialized equipment.

Pathway 1: The Classical Two-Step Synthesis

This well-established route offers reliability and is achievable with standard laboratory apparatus. The underlying logic is the sequential and controlled formation of the desired product, allowing for the isolation and purification of the key pyridazinone intermediate.

Step 1: Synthesis of 6-Methyl-3(2H)-pyridazinone

The formation of the pyridazinone ring is most commonly achieved through the cyclocondensation of a γ-keto acid, in this case, levulinic acid, with hydrazine hydrate. This reaction proceeds via the initial formation of a hydrazone, which then undergoes intramolecular cyclization to form the stable six-membered pyridazinone ring.

Caption: Synthesis of the 6-methyl-3(2H)-pyridazinone core.

Step 2: N-Alkylation with Chloroacetone

The second step involves the nucleophilic substitution reaction between the synthesized 6-methyl-3(2H)-pyridazinone and an alkylating agent, chloroacetone. The nitrogen at the 2-position of the pyridazinone ring acts as a nucleophile, attacking the electrophilic carbon of chloroacetone to form the desired N-substituted product. A base is required to deprotonate the pyridazinone, enhancing its nucleophilicity.

Caption: N-alkylation of the pyridazinone intermediate.

Experimental Protocol: Classical Two-Step Synthesis

Step 1: Synthesis of 6-Methyl-3(2H)-pyridazinone

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve levulinic acid (11.61 g, 0.1 mol) in 100 mL of ethanol.

• Addition of Hydrazine: To the stirred solution, add hydrazine hydrate (5.5 mL, 0.11 mol) dropwise at room temperature. An exothermic reaction may be observed.

• Reflux: Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purification: Recrystallize the crude solid from ethanol to afford pure 6-methyl-3(2H)-pyridazinone as a white crystalline solid.

Step 2: Synthesis of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one

• Reaction Setup: To a solution of 6-methyl-3(2H)-pyridazinone (11.01 g, 0.1 mol) in 100 mL of anhydrous acetone, add potassium carbonate (20.73 g, 0.15 mol) and a catalytic amount of potassium iodide.

• Addition of Chloroacetone: Add chloroacetone (8.7 mL, 0.11 mol) dropwise to the suspension at room temperature.

• Reflux: Heat the mixture to reflux and maintain for 6-8 hours, monitoring the reaction by TLC.

• Workup: After cooling, filter the inorganic salts and wash with acetone. Evaporate the solvent from the filtrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an ethyl acetate/hexane gradient to yield the final product.

Pathway 2: Modern Microwave-Assisted One-Pot Synthesis

In an effort to improve efficiency and reduce reaction times, modern synthetic methodologies often employ microwave irradiation and one-pot procedures. This approach combines the cyclocondensation and N-alkylation steps into a single, rapid process, eliminating the need for intermediate isolation.

The rationale for this approach lies in the significant rate enhancement of organic reactions under microwave irradiation. The direct interaction of microwaves with the polar molecules in the reaction mixture leads to rapid and uniform heating, often resulting in higher yields and cleaner reactions in a fraction of the time required for conventional heating.

Caption: Microwave-assisted one-pot synthesis.

Experimental Protocol: Microwave-Assisted One-Pot Synthesis

• Reaction Setup: In a 20 mL microwave reaction vial equipped with a magnetic stir bar, combine levulinic acid (1.16 g, 10 mmol), hydrazine hydrate (0.55 mL, 11 mmol), chloroacetone (0.87 mL, 11 mmol), and potassium carbonate (2.07 g, 15 mmol) in 10 mL of ethanol.

• Microwave Irradiation: Seal the vial and place it in a dedicated microwave reactor. Irradiate the mixture at 140 °C for 20 minutes.

• Workup: After cooling to room temperature, filter the reaction mixture to remove inorganic salts and wash with ethanol.

• Purification: Concentrate the filtrate under reduced pressure and purify the residue by flash column chromatography (ethyl acetate/hexane) to obtain the final product.

Conclusion and Future Perspectives

The classical two-step synthesis of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one provides a reliable and accessible method for researchers with standard laboratory equipment. However, for rapid lead optimization and library synthesis, the microwave-assisted one-pot approach offers significant advantages in terms of reaction time and overall efficiency. The choice of synthetic pathway will ultimately depend on the specific requirements of the research, including available equipment, scale of synthesis, and time constraints.

Future research in this area may focus on the development of even more sustainable and atom-economical synthetic routes, potentially exploring catalytic one-pot procedures that avoid the use of stoichiometric bases and minimize waste generation.

References

• Cao, P., Qu, J., Burton, G., & Rivero, R. A. (2008). Facile synthesis of 6-aryl 5-N-substituted pyridazinones: microwave-assisted Suzuki-Miyaura cross coupling of 6-chloropyridazinones. The Journal of Organic Chemistry, 73(18), 7204–7208. Available from: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one

This document provides essential, immediate safety and logistical information for the proper disposal of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one. The procedural guidance herein is designed for researchers, scientists, and drug development professionals to ensure safe handling and environmental protection. The protocols are grounded in established principles of laboratory safety and hazardous waste management.

Part 1: Hazard Assessment and Classification

The first critical step in safe disposal is to determine if the waste is hazardous.[2] According to the Resource Conservation and Recovery Act (RCRA), a waste is hazardous if it is specifically listed by the EPA or if it exhibits one or more of the following characteristics: ignitability, corrosivity, reactivity, or toxicity.[3][4]

1.1. Preliminary Hazard Evaluation:

Given the lack of specific data for 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one, a conservative approach is mandated. The substance should be handled as a potentially hazardous chemical.

• Toxicity: Many biologically active compounds, including some pyridazinone derivatives, can be toxic.[5] Without specific toxicological data, it is prudent to assume the compound may be harmful if swallowed, inhaled, or absorbed through the skin.[6][7]

• Reactivity: Avoid mixing with strong oxidizing agents, as this is a common contraindication for many organic compounds.[8]

• Ignitability: While not explicitly known to be flammable, it should be kept away from heat, sparks, and open flames.[8]

• Corrosivity: There is no indication that this compound is corrosive.

Table 1: Assumed Hazard Classification and Safety Precautions

Hazard Characteristic	Assumed Classification	Personal Protective Equipment (PPE)
Acute Toxicity	Category 4 (Harmful if swallowed, in contact with skin, or if inhaled)	Chemical-resistant gloves (e.g., nitrile), lab coat, safety goggles with side shields.[6][7]
Skin Irritation	Category 2 (Causes skin irritation)	Chemical-resistant gloves, lab coat.[6]
Eye Irritation	Category 2A (Causes serious eye irritation)	Safety goggles or face shield.[6]
Environmental Hazard	Potentially toxic to aquatic life.	Prevent release to the environment.[9]

Part 2: Segregation and Storage of Chemical Waste

Proper segregation is crucial to prevent dangerous chemical reactions.[10][11]

2.1. Waste Container Requirements:

• Compatibility: Use a container that is compatible with the chemical. High-density polyethylene (HDPE) or other chemically resistant plastic containers are generally preferred for organic solids and solutions.[3][12]

• Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name: "6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one," and the approximate concentration and quantity.[10][13] The date of accumulation should also be included.[10]

• Condition: The container must be in good condition, with a secure, leak-proof lid.[11][13] It should be kept closed except when adding waste.[3][13]

2.2. On-site Accumulation:

• Satellite Accumulation Area (SAA): Waste should be stored in a designated SAA at or near the point of generation.[3][4][13] This area must be under the control of laboratory personnel.[11][13]

• Segregation: Store the waste container for 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one away from incompatible materials, particularly strong oxidizing agents.[8] A physical barrier or secondary containment can be used to ensure separation.[11]

• Volume Limits: Do not exceed the maximum allowable volume for an SAA, which is typically 55 gallons for hazardous waste or 1 quart for acutely toxic (P-listed) waste.[3][4]

Part 3: Step-by-Step Disposal Protocol

This protocol outlines the procedural steps for the safe disposal of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one.

3.1. For Small Quantities of Pure Compound (Solid):

• PPE: Don appropriate PPE as outlined in Table 1.

• Transfer: Carefully transfer the solid waste into a designated hazardous waste container. Use a chemical fume hood if there is a risk of dust generation.[8]

• Container Sealing and Labeling: Securely close the container and ensure it is properly labeled as described in section 2.1.

• Storage: Place the container in the designated SAA.

• Pickup Request: Arrange for pickup by your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[3][13]

3.2. For Contaminated Labware (e.g., gloves, weighing paper, pipette tips):

• Collection: Place all contaminated solid waste into a designated, lined container for solid chemical waste.[12][14]

• Labeling: Label the container as "Solid Hazardous Waste" with the name of the chemical contaminant.

• Disposal: This container should also be collected by your institution's EHS office for disposal.

3.3. For Solutions Containing the Compound:

• Segregation: Do not mix with other waste streams unless compatibility is confirmed. Halogenated and non-halogenated solvent wastes should generally be kept separate.[15]

• Container: Pour the waste solution into a designated liquid hazardous waste container made of compatible material.[15]

• Labeling: Label the container with "Hazardous Waste," the full chemical name, the solvent used, and the estimated concentration.

• Storage and Pickup: Store in the SAA and arrange for pickup through your institution's EHS office.

Part 4: Emergency Procedures

4.1. Spills:

• Small Spills: For a small spill, absorb the material with an inert absorbent such as sand or vermiculite.[8] Sweep up the absorbed material and place it in a sealed, labeled container for hazardous waste disposal.[8]

• Large Spills: Evacuate the area and contact your institution's EHS or emergency response team immediately.

4.2. Personal Exposure:

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes.[8][16] Remove contaminated clothing.[8]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[8][16] Seek medical attention.[8]

• Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[6][8]

• Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical attention.[8][16]

Visual Workflow for Disposal Decision-Making

Caption: Disposal decision workflow for 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one.

References

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• United States Environmental Protection Agency. (2025, June 23). Learn the Basics of Hazardous Waste. Retrieved from [Link]

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A Comprehensive Guide to the Safe Handling of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one. The procedural guidance herein is predicated on established best practices for handling pyridazinone derivatives and other potentially hazardous research chemicals. Given the absence of a specific Safety Data Sheet (SDS) for this compound, a conservative approach to personal protective equipment and handling is mandated to ensure personnel safety and environmental protection.

Hazard Assessment and Chemical Profile

Inferred Potential Hazards:

• Acute Toxicity: May be harmful if swallowed, inhaled, or in contact with skin.[7]

• Skin and Eye Irritation: May cause skin and serious eye irritation.[7][8]

• Organ Toxicity: Some related compounds have shown potential for organ toxicity with repeated exposure.[9][10]

Due to these potential hazards, all handling of this compound should be performed with the assumption that it is hazardous.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is crucial to minimize the risk of exposure during the handling of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one. The following table outlines the recommended PPE.

PPE Category	Item	Specifications and Remarks
Eye and Face Protection	Safety Goggles & Face Shield	ANSI Z87.1 compliant chemical splash goggles are mandatory to protect against splashes. A face shield should be worn over goggles when there is a significant risk of splashing.
Hand Protection	Chemical-Resistant Gloves	Nitrile gloves are a suitable choice for incidental contact.[11] It is critical to inspect gloves for any defects before use and to change them immediately if contact with the chemical occurs. For extended handling, consider double-gloving.
Body Protection	Laboratory Coat	A flame-resistant lab coat should be worn and kept fully buttoned to provide maximum skin coverage.[11]
Foot Protection	Closed-Toe Shoes	Shoes that fully cover the feet are required.[11] Porous shoes, sandals, or open-toed footwear are not permitted in the laboratory.
Respiratory Protection	Respirator	All handling of this chemical should be conducted within a certified chemical fume hood to minimize inhalation exposure.[12][13] If a fume hood is not available or its function is compromised, a NIOSH-approved respirator is necessary.

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: Chemical Exposure Emergency Response Plan.

Disposal Plan: Environmental Responsibility

Proper disposal of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Characterization and Segregation:

• Hazardous Waste: All waste containing this compound, including unused product and contaminated items (e.g., gloves, absorbent materials), must be treated as hazardous waste. [14]* Segregation: This waste should be segregated from non-hazardous waste and other incompatible chemical waste streams.

Disposal Procedure:

• Containerization: Collect all waste in a clearly labeled, sealed, and appropriate container.

• Labeling: The waste container must be labeled with "Hazardous Waste" and the chemical name.

• Licensed Disposal: Arrange for the disposal of the waste through a licensed disposal company, in accordance with local, state, and national regulations. [12] By adhering to these guidelines, you can foster a safe and responsible laboratory environment for yourself and your colleagues.

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